o-Tolyl phosphorochloridate-d14

Core Science & Biosynthesis

Comprehensive Technical Guide on o-Tolyl Phosphorochloridate-d14: Chemical Properties, Synthesis, and Applications in Isotopic Labeling

Executive Summary

o-Tolyl phosphorochloridate-d14 (systematically known as Di-o-tolyl phosphorochloridate-d14) is a highly specialized, stable isotope-labeled intermediate. In the fields of pharmacology, forensic toxicology, and drug development, this compound serves as a critical building block for synthesizing deuterated organophosphates, most notably Tri-o-cresyl phosphate (ToCP) and its biologically active metabolite, saligenin cyclic phosphate (CBDP)[1].

By incorporating 14 deuterium atoms, this standard provides a robust mass shift (+14 Da) that is easily distinguishable from endogenous molecules or unlabelled contaminants in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) workflows[2]. This whitepaper details its physicochemical properties, synthetic methodologies, and its pivotal role in tracking organophosphate-induced delayed neuropathy (OPIDN).

Chemical and Physical Properties

o-Tolyl phosphorochloridate features an electrophilic phosphorus(V) center, making it highly reactive toward nucleophiles such as alcohols, phenols, and amines. The unlabelled parent compound (CAS: 6630-13-3) has a molecular weight of 296.03 g/mol [3]. The fully deuterated o-tolyl rings in the d14 variant increase the molecular weight to 310.7 g/mol , providing a clean isotopic envelope for mass spectrometry.

Table 1: Physicochemical Properties of o-Tolyl Phosphorochloridate-d14

Property	Value / Description
Chemical Name	Di-o-tolyl phosphorochloridate-d14
Unlabelled CAS Number	6630-13-3[3]
Molecular Formula	C₁₄D₁₄ClO₃P
Molecular Weight	310.7 g/mol
Appearance	Clear, colorless to pale yellow viscous liquid
Solubility	Soluble in aprotic solvents (Dichloromethane, Toluene, THF); Reacts violently with water
Reactivity Profile	Highly moisture-sensitive; acts as a potent phosphorylating agent
Storage Conditions	-20°C under inert atmosphere (Argon/Nitrogen) to prevent hydrolysis

Synthesis and Isotopic Labeling Workflow

The synthesis of o-tolyl phosphorochloridate-d14 relies on the nucleophilic substitution of phosphorus oxychloride (POCl₃) with o-cresol-d7[4].

Causality of Experimental Choices:

• Strictly Anhydrous Conditions: The P-Cl bond is highly susceptible to nucleophilic attack by water, which would yield the unreactive phosphoric acid derivative. Utilizing anhydrous solvents (e.g., dry toluene) and an argon atmosphere is non-negotiable.

• Acid Scavenger (Pyridine): The reaction generates hydrogen chloride (HCl) gas. Without a scavenger, the highly acidic environment can lead to the degradation of the expensive deuterated starting materials. Pyridine acts as both a nucleophilic catalyst (forming a highly reactive phosphorylpyridinium intermediate) and an acid scavenger, driving the reaction forward.

• Temperature Modulation: The reaction is initiated at 0–5°C to control the highly exothermic first substitution. It is subsequently heated to 110°C to force the sterically hindered second substitution, strictly monitoring stoichiometry to prevent the formation of the tri-substituted ToCP[4].

Synthesis workflow of o-Tolyl phosphorochloridate-d14 from POCl3 and o-cresol-d7.

Metabolic Bioactivation & Toxicological Significance

The primary application of o-tolyl phosphorochloridate-d14 is the generation of ToCP-d14 for metabolic and toxicological studies[2]. ToCP itself is a pro-toxicant; it does not directly inhibit cholinesterases. Instead, it undergoes hepatic bioactivation via Cytochrome P450 (CYP450) enzymes[5].

The ortho-methyl group is hydroxylated, followed by an intramolecular cyclization that expels one o-cresol leaving group. This cascade forms 2-(o-cresyl)-4H-1,3,2-benzodioxaphosphoran-2-one (CBDP, or saligenin cyclic phosphate)[1]. CBDP is a potent, irreversible inhibitor of butyrylcholinesterase (BChE), acetylcholinesterase (AChE), and neuropathy target esterase (NTE)[5]. The adduction of CBDP to the active-site serine of these enzymes adds a specific mass, which can be precisely quantified in vivo using the deuterated standards synthesized from o-tolyl phosphorochloridate-d14.

Metabolic bioactivation of ToCP into the potent esterase inhibitor CBDP (Saligenin Cyclic Phosphate).

Experimental Protocols

Protocol 1: Synthesis of o-Tolyl Phosphorochloridate-d14

This protocol utilizes a self-validating system to ensure the exclusion of moisture and the completion of the reaction.

• Setup and Purging: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and an argon inlet. Purge the system with argon for 15 minutes.

• Reagent Addition: Inject 50 mL of anhydrous toluene, followed by 10 mmol of POCl₃. Cool the flask to 0°C using an ice bath.

• Coupling: Slowly add a mixture of o-cresol-d7 (20 mmol) and anhydrous pyridine (22 mmol) dropwise over 30 minutes via a syringe pump.

  • Self-Validation: The immediate formation of a white precipitate (pyridinium chloride) visually confirms that the nucleophilic attack is occurring and that the system is successfully scavenging the HCl byproduct.

• Reflux and Monitoring: Remove the ice bath and heat the reaction to 110°C for 4 hours.

  • Self-Validation: Expose a moistened piece of universal indicator pH paper to the exhaust of the condenser (safely vented). The cessation of acidic fuming indicates the completion of the substitution steps.

• Purification: Filter the pyridinium chloride salt under an argon blanket. Concentrate the filtrate under reduced pressure to yield the crude o-tolyl phosphorochloridate-d14, which can be purified via vacuum distillation.

Protocol 2: Downstream Synthesis of Deuterated ToCP

• Coupling: Dissolve the purified o-tolyl phosphorochloridate-d14 (5 mmol) in 20 mL anhydrous dichloromethane (DCM). Add unlabelled o-cresol (5 mmol) and triethylamine (6 mmol) at 0°C.

• Reaction: Stir at room temperature for 12 hours.

• Quenching and Extraction: Quench the reaction with 10 mL of ice-cold saturated NaHCO₃ to neutralize any unreacted chloridate. Extract the aqueous layer three times with DCM.

• Analysis: Dry the organic layer over anhydrous Na₂SO₄.

  • Self-Validation: Analyze the crude mixture via LC-MS. The disappearance of the m/z 310.7 peak (chloridate) and the appearance of the m/z 382.4 peak (ToCP-d14) confirms successful conversion.

References

• PubChemLite - 6630-13-3 (C14H14ClO3P) . Université du Luxembourg. Available at:[Link]

• Toxicological Profile for Phosphate Ester Flame Retardants . Agency for Toxic Substances and Disease Registry (ATSDR) / CDC. Available at: [Link]

• Characterization of Human Cytochrome P450s Involved in the Bioactivation of Tri-ortho-cresyl Phosphate (ToCP) . ResearchGate. Available at: [Link]

• Process for the manufacture of poly(hydrocarbylene aryl phosphate)compositions (EP0613902B1). Google Patents.

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• 5. researchgate.net [researchgate.net]

o-Tolyl phosphorochloridate-d14 CAS number and structural formula

An In-depth Technical Guide to o-Tolyl Phosphorochloridate-d14

Introduction: A Precisely Engineered Tool for Advanced Research

o-Tolyl phosphorochloridate-d14 is a deuterated analogue of the organophosphorus compound, o-tolyl phosphorochloridate. While the non-labeled compound serves as an intermediate in various chemical syntheses, the strategic replacement of fourteen hydrogen atoms with their heavy isotope, deuterium, imbues this molecule with unique properties that make it an invaluable tool for researchers, particularly in the fields of drug development, metabolic studies, and analytical chemistry.[1] The core value of this isotopic labeling lies in the kinetic isotope effect (KIE), where the stronger carbon-deuterium (C-D) bond, compared to the carbon-hydrogen (C-H) bond, can significantly slow down metabolic processes that involve C-H bond cleavage.[1][] This guide provides a comprehensive overview of o-tolyl phosphorochloridate-d14, its properties, synthesis, applications, and handling, designed for the scientific professional.

While a specific CAS number for the d14 isotopologue is not consistently reported in public databases, the unlabelled parent compound, di-o-tolyl phosphorochloridate, is registered under CAS Number 6630-13-3.[3] For research and procurement purposes, it is essential to refer to the specific catalog number from the supplier.[3][4][5][6]

Structural Formula:

The structure consists of a central phosphorus atom double-bonded to an oxygen atom, single-bonded to a chlorine atom, and single-bonded to two deuterated o-tolyloxy groups.

• Chemical Name: 1-[chloro-[2,3,4,5-tetradeuterio-6-(trideuteriomethyl)phenoxy]phosphoryl]oxy-2,3,4,5-tetradeuterio-6-(trideuteriomethyl)benzene[4]

• Synonyms: o-Tolyl Phosphorochloridate-d14, Phosphorochloridic Acid, Di-o-tolyl Ester-d14, Phosphorochloridic Acid, Bis(2-methylphenyl) Ester-d14[3][4][5]

Physicochemical Properties

The fundamental properties of o-Tolyl Phosphorochloridate-d14 are summarized below. These data are critical for experimental design, analytical method development, and safety assessments.

Property	Value	Source
Molecular Formula	C₁₄D₁₄ClO₃P	[3][4][5]
Molecular Weight	310.772 g/mol	[3][4][5]
Accurate Mass	310.125	[3]
Appearance	Neat / Colorless Oil	[5][7]
Purity	Typically >95%	[8]
Storage	Store at -20°C or as recommended by the supplier, protected from light and moisture.	[4][7]

The Scientific Rationale: Leveraging Deuteration in Drug Development and Analysis

The substitution of hydrogen with deuterium is a powerful strategy in medicinal chemistry and analytical science.[9] This seemingly subtle modification can have profound impacts on a molecule's behavior in biological systems.[1][10]

The Kinetic Isotope Effect (KIE)

The primary driver behind the utility of deuterated compounds is the Kinetic Isotope Effect. The C-D bond is stronger and vibrates at a lower frequency than the C-H bond. Consequently, reactions that involve the cleavage of this bond, such as those mediated by cytochrome P450 (CYP) enzymes in the liver, occur at a slower rate.[] This can lead to several therapeutic advantages:

• Improved Metabolic Stability: By slowing down metabolism, the drug's half-life can be extended, leading to increased overall drug exposure.[1]

• Reduced Dosing Frequency: A longer half-life may allow for less frequent dosing, improving patient adherence.[11]

• Reduced Formation of Toxic Metabolites: If a toxic metabolite is formed via the cleavage of a C-H bond, deuteration at that site can reduce its formation, leading to an improved safety profile.[1]

A prime example of this strategy's success is Deutetrabenazine, a deuterated version of tetrabenazine, which demonstrated an improved pharmacokinetic profile allowing for reduced dosing frequency.[1][9][11]

Diagram: The Kinetic Isotope Effect on Drug Metabolism

Caption: Deuteration slows metabolism due to the stronger C-D bond.

Hypothetical Synthesis Protocol

While the exact proprietary synthesis method may vary, a plausible route for o-tolyl phosphorochloridate-d14 involves the reaction of deuterated o-cresol (o-cresol-d7) with a phosphorylating agent like phosphorus oxychloride (POCl₃). This procedure must be conducted under anhydrous and inert conditions to prevent hydrolysis of the reactive phosphorochloridate intermediates.[12]

Materials:

• o-Cresol-d7

• Phosphorus oxychloride (POCl₃)

• Anhydrous toluene or other suitable aprotic solvent[12]

• Anhydrous triethylamine or pyridine (as an HCl scavenger)

• Anhydrous nitrogen or argon gas

• Standard Schlenk line or glovebox equipment[12]

Experimental Workflow:

• Apparatus Setup: Assemble an oven-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a condenser connected to a nitrogen/argon inlet.[13]

• Reagent Preparation: Dissolve o-cresol-d7 (2.0 equivalents) and triethylamine (2.0 equivalents) in anhydrous toluene under a positive pressure of inert gas.

• Reaction Initiation: Cool the solution in an ice bath (0 °C). Add a solution of phosphorus oxychloride (1.0 equivalent) in anhydrous toluene dropwise via the dropping funnel over 30-60 minutes. The reaction is exothermic and forms a triethylamine hydrochloride precipitate.

• Reaction Progression: After the addition is complete, allow the mixture to warm to room temperature and stir for several hours (e.g., 12-24 hours) to ensure the reaction goes to completion.[13] Monitor the reaction progress by an appropriate technique (e.g., ³¹P NMR).

• Workup: Filter the reaction mixture under inert atmosphere to remove the triethylamine hydrochloride salt.

• Purification: Concentrate the filtrate under reduced pressure to remove the solvent. The resulting crude oil is then purified, typically by vacuum distillation, to yield the final product, o-tolyl phosphorochloridate-d14.[14]

Diagram: Synthesis Workflow

Caption: Anhydrous synthesis of o-tolyl phosphorochloridate-d14.

Core Applications in Research and Development

The primary application of o-tolyl phosphorochloridate-d14 is as a precursor for synthesizing deuterated standards used in quantitative analysis and metabolic studies.[1]

Internal Standards for Mass Spectrometry

One of the most critical applications of deuterated compounds is their use as internal standards (IS) in quantitative mass spectrometry (MS) assays, such as LC-MS/MS.[1] An ideal internal standard should behave chemically and physically identically to the analyte of interest but be distinguishable by mass.

Why Deuterated Standards are Superior:

• Co-elution: The deuterated standard co-elutes with the non-deuterated analyte during chromatography, ensuring that any variations in sample preparation, injection volume, or instrument response affect both compounds equally.

• Similar Ionization Efficiency: Since the chemical properties are nearly identical, the standard and analyte exhibit similar ionization efficiency in the mass spectrometer's source, leading to more accurate and precise quantification.

• Correction for Matrix Effects: The IS effectively corrects for signal suppression or enhancement caused by other components in the sample matrix (e.g., plasma, urine).

Diagram: Role as an Internal Standard in LC-MS

Caption: Workflow for using a deuterated internal standard in LC-MS.

Metabolic Fate and Pharmacokinetic (ADME) Studies

Deuterium labeling is a powerful method for tracing the absorption, distribution, metabolism, and excretion (ADME) of molecules in biological systems.[1] By introducing a "heavy" isotopic tag, researchers can use mass spectrometry to track the parent compound and its metabolites with high specificity, distinguishing them from endogenous molecules.

Safe Handling and Storage

Phosphorochloridates are reactive and hazardous chemicals that require strict safety protocols.[14][15] All handling should be performed by trained personnel in a controlled laboratory environment.[14]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, a lab coat, and safety goggles or a face shield.[15][16]

• Ventilation: Handle the compound exclusively in a well-ventilated chemical fume hood to avoid inhalation of vapors.[16][17]

• Moisture Sensitivity: Phosphorochloridates react with water and moisture, potentially releasing corrosive hydrochloric acid (HCl) gas. Keep containers tightly sealed and handle under an inert atmosphere (e.g., nitrogen or argon).[15][16]

• Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, strong bases, and water.[17]

• First Aid:

  • Skin/Eye Contact: Immediately flush with copious amounts of water for at least 15 minutes and seek urgent medical attention.[15][16]

  • Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer oxygen and seek medical attention.[15][16]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[15][16]

• Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.[14]

Conclusion

o-Tolyl phosphorochloridate-d14 represents more than just a heavy version of a chemical intermediate. It is a precision-engineered tool that leverages the fundamental principles of isotopic chemistry to solve complex challenges in pharmaceutical and analytical science. Its primary role as a precursor to stable isotope-labeled standards is critical for the accurate quantification of drug candidates and metabolites, ensuring data integrity in preclinical and clinical studies. Furthermore, the broader principles of deuteration it embodies continue to drive innovation in drug design, leading to safer and more effective medicines. Understanding its properties, synthesis, and safe handling is paramount for any researcher looking to utilize this powerful molecule in their work.

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• Applications of deuterated organophosphate compounds. Benchchem.
• o-Tolyl Phosphorochloridate-d14. Clinivex.
• o-Tolyl Phosphorochloridate-d14. CymitQuimica.
• Di-o-tolyl-phosphate-d14 | CAS No. 2517379-41-6. Clearsynth.
• o-Tolyl Phosphorochloridate-d14. LGC Standards.
• Working with Hazardous Chemicals. Organic Syntheses.
• National Hazardous Substances Library.
• SAFETY DATA SHEET. Tokyo Chemical Industry.
• SAFETY DATA SHEET. Merck Millipore.
• o-Tolyl Phosphorochloridate-d14, TRC 2.5 mg. Toronto Research Chemicals.
• Di-o-tolyl-phosphate-d14. LGC Standards.
• Analysis of the Development Status and Advantages of Deuterated Drugs.
• An oven-dried single-necked (24/40 joint) 500 mL round-bottomed flask... Organic Syntheses Procedure.
• Deuterium in drug discovery: progress, opportunities and challenges. PMC.
• From Bench to Blockbuster: Clinical and Commercial Insights on Deuterated Drugs.
• Benefits and Mechanisms of Deuterated Drugs | Enhanced Efficacy. BOC Sciences.
• O-Tolyl/benzyl dithiocarbonates of phosphorus(III) and (V): Syntheses and characterization. ResearchGate.
• m-Tolyl Phosphorochloridate 1mg CAS No:6630-14-4. AXEL.

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An In-depth Technical Guide to the Proton and Carbon NMR Chemical Shifts of o-Tolyl Phosphorochloridate-d14

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

This guide provides a detailed analysis of the expected proton (¹H) and carbon (¹³C) nuclear magnetic resonance (NMR) chemical shifts for o-Tolyl phosphorochloridate-d14. Given the absence of readily available experimental spectra for this specific deuterated compound, this document synthesizes data from analogous structures and fundamental principles of NMR spectroscopy to provide a robust predictive analysis. This approach is designed to empower researchers in their synthetic and analytical endeavors.

Introduction: The Significance of o-Tolyl Phosphorochloridate and its Isotopologues

o-Tolyl phosphorochloridate is a key reagent in organic synthesis, particularly in the phosphorylation of various nucleophiles. Its deuterated analogue, o-tolyl phosphorochloridate-d14, serves as an invaluable tool in mechanistic studies and as an internal standard in mass spectrometry-based analyses. Understanding the NMR spectral characteristics of this labeled compound is crucial for reaction monitoring, purity assessment, and structural confirmation.

The inherent complexity of organophosphorus compounds in NMR spectroscopy arises from the presence of the spin-active ³¹P nucleus (I = 1/2, 100% natural abundance), which introduces heteronuclear coupling to both ¹H and ¹³C nuclei.[1][2] This guide will deconstruct these interactions to provide a clear and predictive understanding of the NMR spectra.

Part 1: Predicted ¹H and ¹³C NMR Spectra of (non-deuterated) o-Tolyl Phosphorochloridate

To understand the NMR of the deuterated species, we must first establish a baseline prediction for the non-deuterated o-tolyl phosphorochloridate. These predictions are derived from known chemical shift ranges for similar functional groups and the influence of the phosphorochloridate moiety.

Predicted ¹H NMR Chemical Shifts

The ¹H NMR spectrum of o-tolyl phosphorochloridate is expected to be characterized by signals in the aromatic and aliphatic regions. The aromatic protons of the o-tolyl group will exhibit complex splitting patterns due to both homo- and heteronuclear (¹H-³¹P) coupling.

Protons	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Notes
CH₃	~2.3	s	The methyl protons are expected to be a singlet, slightly downfield from a typical toluene methyl due to the electron-withdrawing nature of the phosphate group.
Aromatic H	7.0 - 7.5	m	The four aromatic protons on each ring will appear as a complex multiplet due to ortho, meta, and para coupling, as well as potential coupling to the phosphorus atom.

Rationale: The chemical shifts are estimated based on data for related compounds such as o-cresol and tri(o-tolyl)phosphine.[3][4] The electron-withdrawing phosphate group is expected to deshield the aromatic protons, shifting them downfield compared to toluene.

Predicted ¹³C NMR Chemical Shifts

The ¹³C NMR spectrum will show distinct signals for the methyl, aromatic, and ipso-carbons. The carbons of the aromatic ring will exhibit coupling to the phosphorus atom, with the magnitude of the coupling constant (J_CP) decreasing with the number of bonds separating the nuclei.

Carbon	Predicted Chemical Shift (δ, ppm)	Predicted P-C Coupling (J_CP, Hz)	Notes
CH₃	~16	Small or unresolved	Similar to the methyl carbon in o-cresol.[3]
C-ipso (C-O)	148 - 152	5 - 10	This carbon is directly attached to the oxygen of the phosphate group and is expected to be significantly downfield and show coupling to phosphorus.
C-ortho	128 - 132	3 - 7
C-meta	125 - 128	0 - 3
C-para	120 - 124	0 - 2
C-ortho (to CH₃)	130 - 134	3 - 7

Rationale: The predicted chemical shifts are based on data for o-cresol and general trends for substituted benzenes.[3][5] The carbon attached to the phosphate oxygen (ipso-carbon) is expected to be the most downfield aromatic carbon due to the deshielding effect of the electronegative oxygen. Coupling constants are estimated from typical values observed in organophosphorus compounds.[6]

Part 2: The Impact of Deuteration: ¹H and ¹³C NMR of o-Tolyl Phosphorochloridate-d14

The perdeuteration of the two o-tolyl groups in o-tolyl phosphorochloridate-d14 will have profound and distinct effects on the ¹H and ¹³C NMR spectra.

¹H NMR Spectrum of o-Tolyl Phosphorochloridate-d14

The ¹H NMR spectrum of the fully deuterated compound is expected to be largely silent. The primary utility of a ¹H NMR spectrum for this compound would be to assess its isotopic purity.

• Expected Observations:

  • The absence of signals in the aromatic (~7.0-7.5 ppm) and methyl (~2.3 ppm) regions would confirm a high level of deuteration.

  • The presence of small residual peaks in these regions would correspond to incomplete deuteration.

  • A signal around 1.56 ppm (in CDCl₃) may be observed due to residual water.[7]

¹³C NMR Spectrum of o-Tolyl Phosphorochloridate-d14

While the chemical shifts of the carbon atoms in the deuterated compound will be very similar to the non-deuterated analogue, the appearance of the signals will be significantly different due to coupling with deuterium (²H, I=1).

• Key Spectral Changes:

  • C-D Coupling: Each carbon directly bonded to a deuterium atom will appear as a multiplet due to one-bond C-D coupling. For a CD group, this will be a 1:1:1 triplet, while for a CD₃ group, it will be a 1:3:6:7:6:3:1 septet.

  • Signal Broadening: The signals may appear broader than in the protonated spectrum due to quadrupolar relaxation of the deuterium nucleus.

  • NOE Effects: The Nuclear Overhauser Effect (NOE) enhancement from proton decoupling will be absent for the deuterated carbons, leading to potentially lower signal-to-noise ratios.[8]

Table of Predicted ¹³C NMR Chemical Shifts for o-Tolyl Phosphorochloridate-d14

Carbon	Predicted Chemical Shift (δ, ppm)	Expected Multiplicity (due to C-D coupling)
CD₃	~16	septet
C-ipso (C-O)	148 - 152	s (no directly attached D)
Aromatic CD	120 - 134	t

Part 3: Experimental Protocol for NMR Analysis

To obtain high-quality NMR data for o-tolyl phosphorochloridate-d14, the following experimental protocol is recommended. This protocol is designed to be a self-validating system, ensuring accuracy and reproducibility.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of o-tolyl phosphorochloridate-d14 and dissolve it in 0.6-0.7 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃). The choice of solvent is critical to avoid overlapping signals with the analyte.[9]

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm for both ¹H and ¹³C).

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup and Calibration:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and sensitivity.

  • Tune and match the probe for the ¹H and ¹³C frequencies.

  • Shim the magnetic field to achieve optimal resolution and lineshape, using the deuterium lock signal of the solvent.

• ¹H NMR Data Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Use a sufficient number of scans to achieve an adequate signal-to-noise ratio, which will depend on the sample concentration and isotopic purity.

  • Process the data with appropriate Fourier transformation, phasing, and baseline correction.

• ¹³C NMR Data Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum. This will simplify the spectrum by removing ¹H-¹³C coupling.

  • Due to the lower sensitivity of the ¹³C nucleus and the absence of NOE for deuterated carbons, a significantly larger number of scans will be required compared to the ¹H spectrum.

  • Process the data similarly to the ¹H spectrum.

Visualization of the Experimental Workflow

Caption: Experimental workflow for NMR analysis of o-tolyl phosphorochloridate-d14.

Molecular Structure and Atom Numbering

For clarity in spectral assignment, the following diagram illustrates the molecular structure of o-tolyl phosphorochloridate with the IUPAC numbering scheme for the aromatic carbons.

Caption: Molecular structure of o-tolyl phosphorochloridate-d14.

Conclusion

This technical guide provides a comprehensive, albeit predictive, analysis of the ¹H and ¹³C NMR spectra of o-tolyl phosphorochloridate-d14. By leveraging data from analogous compounds and fundamental NMR principles, researchers can confidently approach the synthesis and analysis of this important isotopically labeled molecule. The provided experimental protocol offers a robust framework for obtaining high-quality, reproducible NMR data.

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• KPU Pressbooks. (n.d.). 6.8 ¹³C NMR Spectroscopy – Organic Chemistry I. Retrieved March 24, 2026, from [Link]

• Wikipedia. (n.d.). Diethyl phosphorochloridate. Retrieved March 24, 2026, from [Link]

• KGROUP. (n.d.). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Retrieved March 24, 2026, from [Link]

• University of Calgary Department of Chemistry. (n.d.). NMR Chemical Shifts. Retrieved March 24, 2026, from [Link]

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• 2. wissen.science-and-fun.de [wissen.science-and-fun.de]
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• 5. organicchemistrydata.org [organicchemistrydata.org]
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• 9. kgroup.du.edu [kgroup.du.edu]

Mechanism of Action and Synthetic Utility of o-Tolyl Phosphorochloridate-d14 in Phosphorylation

An In-Depth Technical Guide on Isotopic Labeling and Phospho-Esterification Workflows

Executive Summary

o-Tolyl phosphorochloridate-d14 (also known as bis(o-tolyl) phosphorochloridate-d14) is a highly specialized, stable isotope-labeled electrophilic reagent. In advanced analytical chemistry and toxicology, it is the premier phosphorylating agent used to synthesize deuterated organophosphorus standards. Specifically, it is critical for tracing the metabolic pathways of neurotoxicants such as tri-o-cresyl phosphate (TOCP) and its active metabolites. This whitepaper details the core SN​2(P) mechanism of action, the thermodynamic rationale behind experimental choices, and provides a self-validating protocol for its application in drug development and toxicology research.

Structural Rationale & Isotopic Labeling (The -d14 Advantage)

To accurately quantify organophosphate metabolites via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), researchers require internal standards that co-elute perfectly with the target analyte but possess a distinct mass-to-charge (m/z) ratio.

o-Tolyl phosphorochloridate-d14 features complete deuterium substitution on its two tolyl rings (C₁₄D₁₄ClO₃P). This specific labeling strategy provides a +14 Da mass shift .

• Chemical Equivalency: Because the C-D bonds are located on the aromatic rings rather than the reactive phosphorus center, the kinetic isotope effect (KIE) during phosphorylation is negligible. The reagent behaves identically to its unlabeled counterpart.

• Metabolic Stability: The aromatic C-D bonds are highly resistant to chemical exchange under standard physiological and synthetic conditions, ensuring the isotopic label remains intact during downstream applications.

As demonstrated in [1], while o-cresyl phosphorodichloridate is used to synthesize saligenin cyclic-o-tolyl phosphate (SCOP), the di-o-tolyl phosphorochloridate variant is specifically required to synthesize the linear metabolite Hydroxymethyl TOCP (di-o-cresyl o-hydroxymethylphenyl phosphate).

Mechanism of Action: Regioselective SN​2(P) Phosphorylation

The phosphorylation of alcohols or phenols by o-tolyl phosphorochloridate-d14 proceeds via a bimolecular nucleophilic substitution at the phosphorus center, denoted as the SN​2(P) mechanism [2].

The Regioselectivity Challenge

When synthesizing Hydroxymethyl TOCP-d14, the target nucleophile is saligenin (o-hydroxybenzyl alcohol), which possesses both a phenolic hydroxyl and a benzylic (aliphatic) hydroxyl group. Direct reaction in the presence of a standard general base often yields a complex mixture of O-phenyl, O-benzyl, and bis-phosphorylated products.

Causality of the Solution: Salt Pre-formation

To enforce strict regioselectivity, the protocol mandates the pre-formation of the potassium phenoxide salt.

• Thermodynamic Control: The phenolic proton is significantly more acidic (pKₐ ~10) than the benzylic proton (pKₐ ~15). Stoichiometric methanolic KOH selectively deprotonates the phenol.

• Kinetic Control: The resulting phenoxide anion is a vastly superior nucleophile compared to the neutral aliphatic alcohol. It attacks the electrophilic phosphorus atom, forming a trigonal bipyramidal transition state.

• Leaving Group Expulsion: The chloride ion is expelled, collapsing the transition state to yield the stable o-hydroxymethylphenyl phosphate ester.

Figure 1: Regioselective S_N2(P) mechanism of o-Tolyl phosphorochloridate-d14 phosphorylation.

Experimental Protocol: Synthesis of Hydroxymethyl TOCP-d14

This methodology provides a self-validating workflow for the regioselective synthesis of Hydroxymethyl TOCP-d14, ensuring high yield and isotopic purity[1],[3].

Causality in Experimental Design

• Strict Anhydrous Conditions: Water is a potent competing nucleophile that will rapidly hydrolyze o-tolyl phosphorochloridate-d14 into di-o-tolyl hydrogen phosphate-d14. All glassware must be flame-dried, and solvents must be distilled over appropriate drying agents.

• Visual Validation: The precipitation of insoluble potassium chloride (KCl) in the organic solvent serves as a real-time, self-validating visual indicator of reaction progress.

Figure 2: Step-by-step experimental workflow for the synthesis of Hydroxymethyl TOCP-d14.

Step-by-Step Methodology

• Preparation of Potassium Saligenin Salt: Dissolve o-hydroxybenzyl alcohol (1.0 eq) in anhydrous methanol. Add a stoichiometric amount of methanolic KOH (1.0 eq). Stir for 30 minutes at room temperature, then evaporate the solvent under reduced pressure to yield a white solid. Dry under high vacuum for 12 hours.

• Suspension: Suspend the dried potassium salt in anhydrous dichloromethane (DCM) or acetone under an argon atmosphere. Cool the suspension to 0 °C using an ice bath.

• Phosphorylation: Dissolve o-Tolyl phosphorochloridate-d14 (1.05 eq) in a small volume of anhydrous DCM. Add this solution dropwise to the cooled suspension over 15 minutes to prevent localized heating and side reactions.

• Reaction Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–6 hours. The reaction is self-validating; the formation of a fine white precipitate (KCl) indicates successful turnover.

• Work-Up & Purification: Filter the mixture through a pad of Celite to remove the KCl salts. Concentrate the filtrate and purify the crude product via preparative Thin-Layer Chromatography (TLC) or HPLC to achieve >98% purity.

Quantitative Data & Analytical Validation

To confirm the success of the phosphorylation and the integrity of the -d14 label, LC-MS/MS analysis is required. The table below summarizes the theoretical mass shifts and fragmentation patterns expected when transitioning from the unlabeled to the labeled metabolite.

Table 1: LC-MS/MS Analytical Parameters for TOCP Metabolites

Analyte	Chemical Formula	Exact Mass	Q1 Precursor Ion [M+H]⁺	Q3 Product Ion (Quantifier)
Hydroxymethyl TOCP	C₂₁H₂₁O₅P	384.11 Da	m/z 385.1	m/z 277.1 (Loss of C₇H₈O)
Hydroxymethyl TOCP-d14	C₂₁H₇D₁₄O₅P	398.20 Da	m/z 399.2	m/z 284.1 (Loss of C₇D₇HO)
SCOP (Reference)	C₁₄H₁₃O₃P	260.06 Da	m/z 261.1	m/z 153.0

Note: The +14 Da shift in the precursor ion confirms the successful incorporation of the di-o-tolyl-d14 moiety, while the +7 Da shift in the product ion confirms that one deuterated tolyl ring is retained after collision-induced dissociation (CID).

References

• Abou-Donia, M. B., et al. "Studies on the metabolism of the neurotoxic tri-o-cresyl phosphate. Synthesis and identification by infrared, proton nuclear magnetic resonance and mass spectrometry of five of its metabolites." Toxicology 38.1 (1986): 1-13. URL: [Link]

• Eto, M., et al. "Metabolic Formation of Saligenin Cyclic Phosphates from o-Tolyl Phosphates." Agricultural and Biological Chemistry (1962). URL:[Link]

• Hecker, S. J., & Erion, M. D. "Synthesis of Nucleoside Phosphate and Phosphonate Prodrugs." Chemical Reviews (2014). URL:[Link]

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• 1. Studies on the metabolism of the neurotoxic tri-o-cresyl phosphate. Synthesis and identification by infrared, proton nuclear magnetic resonance and mass spectrometry of five of its metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of Nucleoside Phosphate and Phosphonate Prodrugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]

Protocols & Analytical Methods

synthesis protocol for derivatization with o-Tolyl phosphorochloridate-d14

Application Note: Isotope-Coded Derivatization (ICD) of Hydroxyl and Amine Metabolites Using o-Tolyl Phosphorochloridate-d14 for LC-MS/MS

Introduction & Mechanistic Rationale

In the realm of LC-MS/MS bioanalysis, small polar molecules—such as aliphatic alcohols, sterols, and phenolic compounds—frequently suffer from poor ionization efficiency and a lack of diagnostic product ions. To overcome these analytical bottlenecks, chemical derivatization is employed to append a lipophilic, easily ionizable moiety to the target analyte.

Di-o-Tolyl phosphorochloridate (DOTP) and its stable isotope-labeled counterpart, o-Tolyl phosphorochloridate-d14 (DOTP-d14), serve as premier reagents for this purpose . By reacting with nucleophilic hydroxyl (-OH) or primary/secondary amine (-NH2/-NHR) groups, DOTP converts these analytes into stable phosphate triesters or phosphoramidates.

The strategic use of DOTP-d14 enables Isotope-Coded Derivatization (ICD) . In this workflow, a control sample is derivatized with the "light" (unlabeled) reagent, while the experimental sample is derivatized with the "heavy" (-d14) reagent. When pooled and analyzed simultaneously, the heavy derivative exhibits a precise +14 Da mass shift per derivatized site. This self-validating system effectively eliminates run-to-run variability, corrects for matrix-induced ion suppression, and allows for highly accurate relative quantification .

Reaction Mechanism & Causality

The derivatization relies on a classic nucleophilic substitution at the highly electrophilic phosphorus center. The alcohol or amine attacks the phosphorus atom, displacing the chloride leaving group.

Causality of the Acid Scavenger: This reaction stoichiometrically generates hydrochloric acid (HCl). If allowed to accumulate, HCl will protonate target amines (rendering them non-nucleophilic) and can degrade acid-labile metabolites. Therefore, the inclusion of an anhydrous base—typically pyridine or triethylamine (TEA)—is non-negotiable. The base acts as an acid scavenger, driving the reaction forward and precipitating out as a pyridinium or triethylammonium chloride salt .

Nucleophilic substitution mechanism of derivatization with o-Tolyl phosphorochloridate-d14.

Experimental Workflow

The ICD workflow is designed to be a self-validating system. By pooling the light and heavy derivatized samples prior to the LC-MS/MS injection, any subsequent losses during sample cleanup or variations in ionization efficiency apply equally to both the light and heavy isotopologues.

Isotope-Coded Derivatization (ICD) workflow using Light and Heavy (d14) reagents.

Materials and Reagents

• Target Analytes: Biological extracts containing sterols, aliphatic alcohols, or phenolic compounds.

• Derivatization Reagents:

  • o-Tolyl phosphorochloridate (Light, Unlabeled).

  • o-Tolyl phosphorochloridate-d14 (Heavy, Isotope-labeled) .

• Catalyst/Base: Anhydrous Pyridine (99.8% purity, stored over molecular sieves).

• Solvents: Anhydrous Dichloromethane (DCM) or Acetonitrile (ACN).

• Quenching Agent: LC-MS grade Methanol.

Step-by-Step Derivatization Protocol

Note: Phosphorochloridates are highly sensitive to moisture. All steps prior to quenching must be performed under strictly anhydrous conditions to prevent reagent hydrolysis.

• Step 1: Sample Preparation & Desiccation Aliquot 50 µL of the biological extract into a glass autosampler vial. Evaporate to complete dryness under a gentle stream of nitrogen gas at 30°C. Causality: Residual water acts as a competing nucleophile, hydrolyzing the phosphorochloridate into unreactive di-o-tolyl hydrogen phosphate. This drastically reduces derivatization yield and suppresses MS ionization.

• Step 2: Reagent Formulation Prepare a 50 mM solution of o-Tolyl phosphorochloridate-d14 in anhydrous DCM. Separately, prepare a 100 mM solution of anhydrous pyridine in DCM.

• Step 3: Reaction Initiation Add 50 µL of the pyridine solution to the dried sample to reconstitute the analytes. Immediately add 50 µL of the DOTP-d14 reagent solution. Vortex vigorously for 30 seconds.

• Step 4: Incubation Cap the vial tightly and incubate at 40°C for 45 minutes. Causality: While primary alcohols react rapidly at room temperature, secondary and tertiary alcohols (e.g., sterols) suffer from steric hindrance. Mild heating provides the necessary activation energy to ensure quantitative conversion .

• Step 5: Quenching (Self-Validation Step) Add 20 µL of LC-MS grade methanol to the reaction mixture and incubate for an additional 10 minutes at room temperature. Causality: Methanol aggressively reacts with any remaining DOTP-d14, converting it into a stable methyl di-o-tolyl phosphate. This prevents the active reagent from polymerizing on the LC column or causing source contamination in the mass spectrometer.

• Step 6: Cleanup and Reconstitution Evaporate the quenched mixture to dryness under nitrogen. Reconstitute the residue in 100 µL of the initial LC mobile phase (e.g., 60% Methanol / 40% Water with 0.1% Formic Acid). Centrifuge at 14,000 x g for 5 minutes. Causality: Centrifugation pellets the insoluble pyridinium chloride salts formed during the reaction, protecting the LC system from blockages and reducing ion suppression.

• Step 7: Multiplexing and Analysis Transfer 40 µL of the heavy-derivatized sample and 40 µL of the light-derivatized control into a single vial. Inject 5 µL into the LC-MS/MS system.

Quantitative Data: Expected Mass Shifts

The addition of the di-o-tolyl phosphate group significantly increases the molecular weight and lipophilicity of the analytes, shifting their elution to a cleaner region of the chromatogram and enhancing ESI+ response.

Analyte Class	Example Compound	Native Mass (Da)	Derivatized Mass (Light)	Derivatized Mass (Heavy, -d14)	Diagnostic Mass Shift (Δm)
Primary Alcohol	Ethanol	46.07	306.14	320.21	+14 Da
Phenol	Estradiol	272.38	532.46	546.53	+14 Da
Sterol	Cholesterol	386.65	646.73	660.80	+14 Da
Diol	Ethylene Glycol	62.07	582.23	610.37	+28 Da

Table 1: Theoretical monoisotopic mass shifts following derivatization with Light and Heavy o-Tolyl phosphorochloridate.

References

• Science of Synthesis. "Product Class 16: Phosphoric Acid and Derivatives." Thieme Connect.[Link]

• Bioconjugate Chemistry. "Synthesis and Proteomic Activity Evaluation of a New Isotope-Coded Affinity Tagging (ICAT) Reagent." ACS Publications.[Link]

Application Note: Quantitative Analysis of Phenolic and Amine-Containing Analytes using Isotope Dilution Mass Spectrometry with o-Tolyl phosphorochloridate-d14 Derivatization

Abstract

This application note details a robust and highly sensitive method for the quantification of small molecules containing phenolic hydroxyl or primary/secondary amine functional groups in complex biological matrices. The method leverages the precision of Isotope Dilution Mass Spectrometry (IDMS), considered a gold standard for quantitative analysis, combined with a novel derivatization strategy.[1] Analytes are derivatized using o-Tolyl phosphorochloridate, while its stable isotope-labeled (SIL) analog, o-Tolyl phosphorochloridate-d14, is used to derivatize the co-spiked internal standard. This "reagent-based" SIL strategy imparts excellent chromatographic properties and enhances ionization efficiency for Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis. The protocol provides a comprehensive workflow, from sample preparation and derivatization to LC-MS/MS data acquisition and analysis, offering a validated framework for drug development, clinical research, and environmental monitoring applications.

Principle of the Method

Isotope Dilution Mass Spectrometry is a premier quantitative technique that relies on altering the isotopic composition of the target analyte in a sample.[2] A known quantity of an isotopically enriched version of the analyte, which serves as an internal standard (IS), is added to the sample prior to any processing steps.[1][3] The IS is chemically identical to the analyte and thus experiences the same physical and chemical effects—such as extraction losses, matrix effects, and ionization suppression or enhancement—throughout the entire analytical workflow.[4][5][6] By measuring the ratio of the native analyte to the stable isotope-labeled internal standard with a mass spectrometer, highly accurate and precise quantification can be achieved, as the ratio remains constant regardless of sample losses.[4]

This protocol employs a derivatization step to enhance the analytical properties of target molecules. Many polar compounds, such as phenols and amines, exhibit poor retention in reversed-phase chromatography and may have low ionization efficiency. Chemical derivatization can significantly improve their detectability.[7][8]

In this method, the analyte and its non-labeled internal standard analog are derivatized with o-Tolyl phosphorochloridate and o-Tolyl phosphorochloridate-d14, respectively. The phosphorochloridate group reacts with nucleophilic hydroxyl and amine moieties under basic conditions to form stable phosphate esters or phosphoramidates. This reaction introduces a hydrophobic tolylphosphate group, which improves chromatographic retention and can enhance ESI-MS response.

The key to this specific IDMS approach is the use of a deuterated derivatizing agent for the internal standard. This ensures that both the analyte and the internal standard have identical chromatographic behavior, a critical factor for reliable correction of matrix effects.[9]

Experimental Workflow and Derivatization Chemistry

The overall analytical process follows a systematic workflow from sample receipt to final data analysis. Each step is critical for ensuring the integrity and accuracy of the results.

Figure 1: High-level workflow for IDMS analysis using post-extraction derivatization.

The core of the method is the chemical derivatization of a generic phenolic analyte (Ar-OH) with o-Tolyl phosphorochloridate. The reaction proceeds via nucleophilic attack of the phenoxide ion on the phosphorus atom, displacing the chloride leaving group. A base is required to facilitate the reaction.

Figure 2: Derivatization of a phenol with o-Tolyl phosphorochloridate-d7.

Materials and Reagents

• Analytes and Standards: Analytical grade reference standards of the target analyte(s).

• Internal Standard (IS): Stable isotope-labeled analog of the analyte (e.g., d4-labeled).

• Derivatizing Agent (Analyte): o-Tolyl phosphorochloridate solution (1 mg/mL in Acetonitrile).

• Derivatizing Agent (IS): o-Tolyl phosphorochloridate-d14 solution (1 mg/mL in Acetonitrile).

• Reagents: HPLC-grade acetonitrile, methanol, water, formic acid; Triethylamine (TEA).

• Consumables: 1.5 mL polypropylene microcentrifuge tubes, autosampler vials with inserts, SPE cartridges (if required).

Detailed Experimental Protocol

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh ~5 mg of the analyte reference standard and dissolve in an appropriate volume of methanol to achieve a 1 mg/mL concentration.

• Internal Standard Stock Solution (1 mg/mL): Prepare a 1 mg/mL stock solution of the SIL internal standard in methanol.

• Calibration and QC Working Solutions: Prepare serial dilutions of the Analyte Stock Solution in a surrogate matrix (e.g., stripped plasma or 50:50 methanol:water) to create calibration standards and quality control (QC) samples at appropriate concentrations.

• Internal Standard Working Solution (IS-WS): Dilute the IS Stock Solution with acetonitrile to a final concentration of 100 ng/mL.

Sample Preparation (Human Plasma)

• Thawing: Thaw frozen plasma samples, calibration standards, and QCs on ice.

• Aliquoting: Pipette 50 µL of each sample into a clean 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the IS-WS (100 ng/mL) to every tube.

• Protein Precipitation: Add 200 µL of ice-cold acetonitrile to each tube.

• Vortexing: Vortex vigorously for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new clean tube, avoiding the protein pellet.

• Evaporation: Evaporate the supernatant to complete dryness under a gentle stream of nitrogen at 40°C.

Derivatization Procedure

• Reagent Preparation: Prepare a fresh derivatization cocktail by mixing the o-Tolyl phosphorochloridate-d14 solution with triethylamine in acetonitrile (e.g., 100 µL reagent solution + 5 µL TEA). Note: The non-deuterated version is used for derivatizing the calibration curve standards.

• Reconstitution & Reaction: Reconstitute the dried extract from step 5.2.8 in 50 µL of the derivatization cocktail.

• Incubation: Cap the tubes tightly and incubate in a heating block at 60°C for 30 minutes.

• Reconstitution for Injection: After cooling to room temperature, add 150 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid). Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at 14,000 x g for 5 minutes to pellet any particulates.

• Transfer: Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Parameters

The following parameters serve as a starting point and should be optimized for the specific analyte and instrumentation.

Parameter	Suggested Setting
LC System	High-Performance Liquid Chromatography (HPLC) or UHPLC system
Column	C18 reverse-phase, e.g., 2.1 x 50 mm, 1.8 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes, hold for 2 min, re-equilibrate for 3 min
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive or Negative mode (analyte dependent)
Ion Source Temp	500°C
Capillary Voltage	3.5 kV
Dwell Time	50 ms
MRM Transitions	To be determined by infusing derivatized analyte and IS standards.
Example (Analyte)	Q1: [M+H]+ of derivatized analyte -> Q3: Product ion 1 (Quantifier)
Q1: [M+H]+ of derivatized analyte -> Q3: Product ion 2 (Qualifier)
Example (IS)	Q1: [M+H]+ of d14-derivatized IS -> Q3: Corresponding product ion 1

Data Analysis and Method Validation

Quantification: The concentration of the analyte in unknown samples is determined by calculating the peak area ratio of the analyte to the IS and plotting this ratio against the nominal concentrations of the prepared calibration standards. A linear regression with a 1/x² weighting is typically used.

Method Validation: The analytical method should be validated according to established regulatory guidelines, such as those from the FDA or ICH.[10][11][12] Key validation parameters include:

• Selectivity and Specificity: Absence of interfering peaks at the retention time of the analyte and IS.

• Accuracy and Precision: Intra- and inter-day precision (%CV) should be <15% (20% at LLOQ), and accuracy (%RE) should be within ±15% (±20% at LLOQ).[4]

• Calibration Curve: Linearity over the expected concentration range.

• Limit of Detection (LOD) and Lower Limit of Quantification (LLOQ).

• Matrix Effect: Assessed by comparing the response of an analyte in post-extraction spiked matrix samples to its response in a neat solution.

• Stability: Analyte stability under various conditions (bench-top, freeze-thaw, long-term storage).

Conclusion

This application note presents a comprehensive and highly effective protocol for the quantification of phenolic and amine-containing compounds using IDMS with a novel o-Tolyl phosphorochloridate-d14 derivatization strategy. The derivatization step significantly enhances the chromatographic and mass spectrometric properties of polar analytes, while the principles of isotope dilution ensure the highest level of accuracy and precision by correcting for matrix effects and sample processing variability.[4][6] This method provides a reliable and robust platform for researchers, scientists, and drug development professionals requiring precise quantification in complex biological matrices.

References

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025). Vertex AI Search.
• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025). HHS.gov.
• Bioanalytical Method Validation for Biomarkers Guidance - HHS.gov. (2025). HHS.gov.
• Bioanalytical Method Validation - Guidance for Industry | FDA. (2018). FDA.gov.
• Bioanalytical Method Validation Guidance for Industry May 2018 - FDA. (2020). FDA.gov.
• Strategies for the Quantification of Endogenously Present Small Molecules in Biological Samples. (2019). LCGC International.
• Guideline on Isotope Dilution Mass Spectrometry. (2017). OSTI.gov.
• Application Notes: Isotope Dilution Mass Spectrometry Workflow for Pentadecanoic Acid. (2025). Benchchem.
• Isotope-dilution mass spectrometry for exact quantification of noncanonical DNA nucleosides. (2019). PubMed.
• Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC–MS/MS. (2015). ACS Publications.
• Clinical Mass Spectrometry. Cambridge Isotope Laboratories, Inc.
• Stable Isotope-labeled Standards. Amerigo Scientific.
• An isotope dilution mass spectrometry overview: tips and applications for the measurement of radionuclides. (2024). RSC Publishing.
• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters Corporation.
• Enhancing the Detection and Identification Sensitivity of Organophosphorus Pesticide-Related Phenols via Derivatization and LC-ESI-MS/MS. (2025). MDPI.
• Isotope Dilution Mass Spectrometry | Request PDF. ResearchGate.
• Rapid Derivatization of Phenolic and Oxime Hydroxyl with Isonicotinoyl Chloride under Aqueous Conditions and Its Application in LC-MS/MS Profiling Multiclass Steroids. (2022). PubMed.
• Analysis of phenols by high-performance liquid chromatography with pre-column derivatization by 2-(9-carbazole). (2005). ResearchGate.
• A novel derivatization of phenol after extraction from human serum using perfluorooctanoyl chloride for gas chromatography-mass spectrometric confirmation and quantification. (n.d.). PubMed.
• MS Derivatization Reagents. Tokyo Chemical Industry Co., Ltd.
• General derivatization mechanism for phenol with MTBSTFA. ResearchGate.
• Comparing derivatization reagents for quantitative LC-MS/MS analysis of a variety of vitamin D metabolites. (2023). ResearchGate.
• Comparative Analysis of Derivatization Reagents for Catecholamines and Amino Acids. (2021). MDPI.
• Derivatization in Liquid Chromatography/Mass Spectrometric Analysis of Neurosteroids. (2001). J-STAGE.
• Widely-targeted quantitative lipidomics method by supercritical fluid chromatography triple quadrupole mass spectrometry. (2018). Journal of Lipid Research.

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Topic: Advanced Sample Preparation Techniques for the Analysis of o-Tolyl Phosphorochloridate and its Analogs using o-Tolyl Phosphorochloridate-d14 as an Internal Standard

An Application Note and Protocol from the Office of the Senior Application Scientist

Audience: Researchers, analytical scientists, and drug development professionals engaged in quantitative analysis using mass spectrometry.

Abstract: This technical guide provides a comprehensive overview of the principles and detailed protocols for the sample preparation of organophosphorus compounds, using o-Tolyl phosphorochloridate-d14 as a stable isotope-labeled internal standard (SIL-IS). The narrative emphasizes the rationale behind methodological choices, from sample extraction to derivatization, to ensure robust and accurate quantification by chromatographic techniques coupled with mass spectrometry. We will explore various extraction methodologies tailored for different matrices and discuss the critical step of derivatization required for the analysis of reactive phosphorochloridates by Gas Chromatography-Mass Spectrometry (GC-MS). The protocols described herein are designed to be self-validating systems, incorporating quality control measures to ensure data integrity.

The Foundational Principle: Isotope Dilution Mass Spectrometry (IDMS)

Quantitative analysis via mass spectrometry is susceptible to variations introduced during sample preparation and instrumental analysis.[1] Factors such as incomplete extraction recovery, matrix-induced ion suppression or enhancement, and instrumental drift can significantly compromise the accuracy and precision of results.[1][2] The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard to mitigate these issues.[3][4]

o-Tolyl phosphorochloridate-d14 is a SIL-IS for its non-labeled analog. Being nearly chemically and physically identical to the analyte of interest, it experiences the same variations throughout the entire analytical workflow, from extraction and cleanup to derivatization and injection.[4] Because the SIL-IS is differentiated from the native analyte by its mass-to-charge ratio (m/z) in the mass spectrometer, the ratio of the analyte's signal to the IS's signal remains constant despite variations in sample handling or instrument response.[1][4] This technique, known as isotope dilution mass spectrometry (IDMS), provides unparalleled accuracy and precision in quantitative analysis.[4] The use of a SIL-IS is particularly crucial when dealing with complex patient or environmental matrices, where inter-sample variability can be high.[5]

Caption: Workflow of Isotope Dilution Mass Spectrometry.

Physicochemical Properties of o-Tolyl Phosphorochloridate-d14

A thorough understanding of the internal standard's properties is essential for method development.

Property	Value	Source
Chemical Name	Phosphorochloridic Acid, Bis(2-methylphenyl-d7) Ester	[6]
Synonyms	Phosphorochloridic Acid Di-o-tolyl Ester-d14, NSC 60025-d14	[6]
Molecular Formula	C₁₄D₁₄ClO₃P	[6]
Molecular Weight	310.77 g/mol	[6]
Appearance	Neat (liquid or solid)	[6]
Primary Application	Stable Isotope Labeled Internal Standard	[7]

Core Challenges in Sample Preparation

The analysis of organophosphorus compounds like o-Tolyl phosphorochloridate presents several challenges that the sample preparation protocol must address:

• Matrix Complexity: Samples from environmental sources (soil, water) or biological systems (plasma, tissue) contain numerous interfering compounds that can co-extract with the analyte and cause matrix effects during analysis.[8]

• Extraction Efficiency: The efficiency of extracting the analyte from the sample matrix can vary between samples.[5][9] Techniques must be optimized to ensure consistent and high recovery.

• Analyte Stability: Phosphorochloridates are reactive molecules. They can be susceptible to hydrolysis. The choice of solvents and pH conditions during extraction is critical to prevent degradation.

Recommended Sample Preparation Protocols

The choice of sample preparation technique is highly dependent on the sample matrix.[9] The following protocols are provided as robust starting points for method development. Crucially, the o-Tolyl phosphorochloridate-d14 internal standard should be spiked into the sample at the very beginning of the workflow to account for any losses during subsequent steps. [10]

Protocol 4.1: Liquid-Liquid Extraction (LLE) for Aqueous Samples

This protocol is suitable for relatively clean water samples or industrial wastewater and is adapted from principles outlined in EPA Method 614.1.[11]

Objective: To extract organophosphorus compounds from a liquid matrix into an immiscible organic solvent.

Materials:

• Separatory funnel (1 L)

• Extraction Solvent: 15% Dichloromethane (DCM) in Hexane

• Drying Agent: Anhydrous sodium sulfate

• Concentration Apparatus (e.g., rotary evaporator or nitrogen blowdown)

• o-Tolyl phosphorochloridate-d14 spiking solution (in a miscible solvent like acetone)

Procedure:

• Measure 500 mL of the aqueous sample and transfer it to the separatory funnel.

• Spike the sample with a known amount (e.g., 50 µL of a 1 µg/mL solution) of the o-Tolyl phosphorochloridate-d14 internal standard.

• Add 60 mL of the extraction solvent (15% DCM in Hexane) to the funnel.

• Stopper the funnel and shake vigorously for 2 minutes, periodically venting to release pressure.

• Allow the layers to separate. Drain the lower aqueous layer back into the original sample container and the upper organic layer into a clean flask.

• Repeat the extraction two more times with fresh 60 mL aliquots of the extraction solvent, combining all organic extracts.

• Dry the combined extract by passing it through a column containing anhydrous sodium sulfate.

• Concentrate the dried extract to a final volume of 1.0 mL using a gentle stream of nitrogen. The sample is now ready for derivatization or direct analysis.

Protocol 4.2: Solid-Phase Extraction (SPE) for Aqueous Samples

SPE offers a more selective extraction and cleanup, reducing matrix interferences and improving sensitivity.[12][13]

Objective: To adsorb the analyte and IS onto a solid sorbent, wash away interferences, and elute the compounds of interest in a small volume of clean solvent.

Materials:

• SPE Cartridges (e.g., C18 or a polymeric sorbent like HLB)

• SPE Vacuum Manifold

• Solvents: Methanol (for conditioning), Deionized Water (for equilibration), Ethyl Acetate (for elution)

• o-Tolyl phosphorochloridate-d14 spiking solution

Procedure:

• Spike 100 mL of the water sample with the o-Tolyl phosphorochloridate-d14 internal standard.

• Condition the SPE cartridge by passing 5 mL of Methanol through it. Do not allow the sorbent to go dry.

• Equilibrate the cartridge by passing 5 mL of deionized water through it, leaving a layer of water above the sorbent.

• Load the spiked sample onto the cartridge at a slow, steady flow rate (approx. 5 mL/min).

• Wash the cartridge with 5 mL of deionized water to remove salts and polar interferences.

• Dry the cartridge under vacuum for 10 minutes to remove residual water.

• Elute the analyte and internal standard by passing 2 x 4 mL of Ethyl Acetate through the cartridge into a collection tube.

• Concentrate the eluate to a final volume of 1.0 mL under a gentle stream of nitrogen.

Protocol 4.3: Sonication-Assisted Solvent Extraction for Solid Matrices

This method is effective for extracting organophosphorus compounds from solid samples like soil, sediment, or cryo-milled consumer products.[10][14]

Objective: To use ultrasonic energy to facilitate the extraction of analytes from a solid matrix into a solvent.

Materials:

• Centrifuge tubes (50 mL, solvent-resistant)

• Sonicator bath

• Vortex mixer

• Centrifuge

• Extraction Solvent: Toluene or Acetone/Hexane mixture (1:1)

• o-Tolyl phosphorochloridate-d14 spiking solution

Procedure:

• Weigh 2-5 g of the homogenized solid sample into a 50 mL centrifuge tube.

• Spike the sample directly with the o-Tolyl phosphorochloridate-d14 internal standard.

• Add 20 mL of the extraction solvent to the tube.

• Cap the tube tightly and vortex for 3 minutes at high speed.[10]

• Place the tube in a sonicator bath and sonicate for 15 minutes.

• Centrifuge the tube at 3500 RPM for 10 minutes to pellet the solid material.[10]

• Carefully decant the supernatant (the extract) into a clean tube.

• An aliquot of the extract is taken and may require cleanup or can be concentrated and prepared for analysis.

Mandatory Derivatization for GC-MS Analysis

Phosphorochloridates are highly reactive and thermally labile, making them unsuitable for direct analysis by gas chromatography.[15][16] Derivatization is a critical step to convert the analyte into a more volatile, stable, and chromatographically amenable form.[17][18] A common approach for similar compounds, such as phosphorus oxychloride, is esterification by reaction with an alcohol.[15][16]

Objective: To convert the reactive P-Cl bond to a stable P-O-Alkyl ester.

Caption: Derivatization of o-Tolyl Phosphorochloridate for GC-MS analysis.

Protocol 5.1: Esterification with 1-Propanol This protocol is based on established methods for derivatizing CWC-related chlorides.[15][16]

Materials:

• Concentrated sample extract (from Section 4)

• Derivatization Reagent: 1-Propanol in a 40% pyridine solution

• GC Vials

• Heating block or water bath

Procedure:

• To the 1.0 mL concentrated sample extract, add 100 µL of the derivatization reagent (1-propanol in 40% pyridine).

• Cap the vial tightly and vortex to mix.

• Heat the vial at 60-80°C for 30-60 minutes. Optimization of time and temperature is recommended for maximum yield.[15][16]

• Cool the vial to room temperature.

• The sample is now ready for injection into the GC-MS. The derivatization yields for similar phosphorus-containing chemicals have been reported in the range of 67-80%.[15][16]

Analytical Considerations and Quality Control

• Gas Chromatography (GC): A low-polarity column, such as a DB-5ms or equivalent, is typically suitable for the analysis of the resulting organophosphate esters.[19]

• Mass Spectrometry (MS): Analysis should be performed in Selective Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode for maximum sensitivity and selectivity. Monitor at least two characteristic ions for the analyte and its deuterated internal standard.

• Quality Control: To ensure the validity of the data, each analytical batch should include:

  • Method Blank: A sample of clean matrix processed identically to the unknown samples to check for contamination.

  • Laboratory Control Sample (LCS): A clean matrix spiked with a known concentration of the non-labeled analyte to assess method accuracy.

  • Matrix Spike / Matrix Spike Duplicate (MS/MSD): Aliquots of a real sample spiked with the analyte to evaluate matrix-specific effects on recovery and precision.

Conclusion

The accurate quantification of o-Tolyl phosphorochloridate and related organophosphorus compounds is critically dependent on a well-designed sample preparation strategy. The use of o-Tolyl phosphorochloridate-d14 as a stable isotope-labeled internal standard is essential to correct for variability in extraction, matrix effects, and instrument response. The protocols outlined in this guide, covering liquid-liquid extraction, solid-phase extraction, and sonication, provide robust frameworks for various sample matrices. Furthermore, the mandatory derivatization step for GC-MS analysis ensures the thermal stability required for reliable chromatographic separation. By implementing these techniques and adhering to rigorous quality control practices, researchers can achieve highly accurate and defensible quantitative results.

References

• Derivatization and rapid GC-MS screening of chlorides relevant to the Chemical Weapons Convention in organic liquid samples. Analytical Methods (RSC Publishing).
• The Role of Internal Standards In Mass Spectrometry. SCION Instruments.
• Sample Preparation for the Analysis of Organophosphate and Brominated Flame Retardants in Consumer Products Using Sonication. Department of Toxic Substances Control.
• Derivatization and rapid GC—MS screening of chlorides relevant to the Chemical Weapons Convention in organic liquid samples. ResearchGate.
• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? SciSpace.
• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. PubMed.
• A Technical Guide to Isotopically Labeled Internal Standards for Mass Spectrometry. Benchchem.
• Sampling and Sample Preparation Techniques for the Analysis of Organophosphorus Pesticides in Soil Matrices. PubMed.
• Review on sample preparation approaches for chromatographic analysis of organophosphorus pesticides. ResearchGate.
• A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. PMC.
• Organophosphorus Pesticides Analysis Using an Agilent J&W DB-5ms Ultra Inert Capillary GC Column Application Note. Agilent Technologies.
• o-Tolyl Phosphorochloridate-d14. LGC Standards.
• Extraction and preconcentration of organophosphorus pesticides in water by using a polymethacrylate-based sorbent modified with magnetic nanoparticles. SciSpace.
• Method 614.1: The Determination of Organophosphorus Pesticides in Municipal and Industrial Wastewater. EPA.
• Derivatization Reactions and Reagents for Gas Chromatography Analysis. SciSpace.
• Analytical Extraction Methods and Sorbents’ Development for Simultaneous Determination of Organophosphorus Pesticides’ Residues in Food and Water Samples: A Review. MDPI.
• Derivatization Methods in GC and GC/MS. Semantic Scholar.
• o-Tolyl Phosphorochloridate-d14, TRC 2.5 mg | Buy Online. Toronto Research Chemicals.
• Extraction and Analysis of Organophosphorus Pesticides in Fruits and Vegetables: Review. Preprints.org.
• Organophosphorus pesticide extraction and cleanup from soils and measurement using GC-NPD. ResearchGate.
• Advances in Heavy Metal Extraction Using Organophosphorus Compounds: A Comprehensive Review. MDPI.
• Derivatization chemistries for the determination of inorganic anions and structurally related compounds by gas chromatography. NRC Publications Archive.
• o-Tolyl Phosphorochloridate-d14. CymitQuimica.

Sources

• 1. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 2. scispace.com [scispace.com]
• 3. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. o-Tolyl Phosphorochloridate-d14 | CymitQuimica [cymitquimica.com]
• 7. o-Tolyl Phosphorochloridate-d14 | LGC Standards [lgcstandards.com]
• 8. Sampling and Sample Preparation Techniques for the Analysis of Organophosphorus Pesticides in Soil Matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. dtsc.ca.gov [dtsc.ca.gov]
• 11. epa.gov [epa.gov]
• 12. scispace.com [scispace.com]
• 13. Analytical Extraction Methods and Sorbents’ Development for Simultaneous Determination of Organophosphorus Pesticides’ Residues in Food and Water Samples: A Review [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Derivatization and rapid GC-MS screening of chlorides relevant to the Chemical Weapons Convention in organic liquid samples - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]
• 17. scispace.com [scispace.com]
• 18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 19. agilent.com [agilent.com]

using o-Tolyl phosphorochloridate-d14 in environmental toxicology studies

Title: Advanced Isotopic Tracing in Environmental Toxicology: Deploying o-Tolyl Phosphorochloridate-d14 for Organophosphate Risk Assessment

Introduction: The Mechanistic Imperative for Isotopic Probes

As global reliance on organophosphate flame retardants (OPFRs) increases, compounds like tri-o-cresyl phosphate (TOCP) have emerged as critical environmental contaminants[1]. TOCP is a well-documented neurotoxin responsible for Organophosphate-Induced Delayed Polyneuropathy (OPIDN). Crucially, TOCP itself is a pro-toxicant; its severe biological effects require hepatic bioactivation. Cytochrome P450 enzymes oxidize the o-methyl group, followed by albumin-catalyzed intramolecular cyclization, yielding the highly reactive and neurotoxic cresyl saligenin phosphate (CBDP)[2].

Tracking the environmental degradation and toxicokinetics of TOCP requires absolute analytical precision. Here, o-Tolyl phosphorochloridate-d14 (di-o-tolyl phosphorochloridate-d14) acts as an indispensable stable isotope-labeled precursor[3]. By synthesizing fully deuterated (+14 Da) internal standards from this precursor, toxicologists can bypass the severe matrix effects and isotopic cross-talk inherent to complex environmental and biological samples[4].

Protocol 1: Catalytic Synthesis of d14-Labeled Toxicant Standards

Expert Insight (Causality): The synthesis of d14-phenyl di-o-tolyl phosphate (d14-PDT) or d14-TOCP relies on the nucleophilic substitution of the chloride leaving group on o-tolyl phosphorochloridate-d14. Historically, refluxing the precursor with phenol without a catalyst results in sluggish kinetics and continuous hydrogen chloride (HCl) evolution, which actively degrades the newly formed phosphate ester[2]. To ensure a self-validating, high-yield reaction, anhydrous pyridine must be deployed. Pyridine serves a dual purpose: it acts as an acyl transfer catalyst by forming a highly electrophilic pyridinium intermediate, and it neutralizes the destructive HCl byproduct[2].

Step-by-Step Methodology:

• System Preparation: Flame-dry a 50 mL Schlenk flask under inert argon gas to prevent hydrolytic degradation of the phosphorochloridate precursor.

• Precursor Solubilization: Dissolve 1.0 mmol of o-Tolyl phosphorochloridate-d14[3] in 10 mL of anhydrous dichloromethane (DCM).

• Catalytic Activation: Inject 1.2 mmol of anhydrous pyridine into the reaction vessel. Stir for 5 minutes at 0°C.

• Nucleophilic Attack: Dissolve 1.0 mmol of the target nucleophile (e.g., standard phenol for d14-PDT) in 5 mL DCM. Add this solution dropwise over 15 minutes to control the exothermic reaction.

• Reaction Maturation: Remove the ice bath. Allow the mixture to stir at room temperature for 12 hours.

• In-Process Quality Control (QC): Perform Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (8:2) mobile phase. The complete disappearance of the precursor spot validates reaction termination.

• Quenching & Purification: Wash the organic phase sequentially with 0.1 M HCl (removes residual pyridine), saturated NaHCO₃ (neutralizes acidic byproducts), and brine. Dry the organic layer over anhydrous Na₂SO₄, concentrate under vacuum, and isolate the d14-standard via silica gel flash chromatography.

Fig 1: Synthesis of d14-TOCP from o-Tolyl phosphorochloridate-d14 and its bioactivation to CBDP.

Protocol 2: Environmental Matrix Extraction & Self-Validating LC-MS/MS

Expert Insight (Causality): Environmental matrices (e.g., wastewater, agricultural runoff) possess high concentrations of humic acids and lipids that cause severe ion suppression during Electrospray Ionization (ESI). By spiking the sample with the synthesized d14-labeled standard prior to extraction, the workflow becomes a self-validating system. Any physical loss during Solid-Phase Extraction (SPE) or ionization suppression in the MS source affects the native analyte and the d14-isotope equally, allowing the response ratio to remain constant for absolute quantification.

Step-by-Step Methodology:

• Sample Aliquoting & Spiking: Transfer 50 mL of filtered environmental water into a centrifuge tube. Immediately spike with 20 µL of a 100 ng/mL d14-TOCP internal standard solution. Vortex for 1 minute to ensure matrix equilibration.

• SPE Conditioning: Mount Oasis HLB (Hydrophilic-Lipophilic Balance) cartridges on a vacuum manifold. Condition with 3 mL of LC-MS grade methanol, followed by 3 mL of LC-MS grade water. Critical: Do not allow the sorbent bed to dry out, as this collapses the pore structure.

• Sample Loading: Pass the 50 mL spiked sample through the cartridge at a controlled flow rate of 1-2 mL/min to maximize analyte-sorbent interaction.

• Interference Washing: Wash the cartridge with 3 mL of 5% methanol in water. This specific concentration is strong enough to elute polar salts and humic acids but weak enough to retain the highly lipophilic OPFRs.

• Analyte Elution: Elute the target compounds using 4 mL of a Methanol:Acetonitrile (1:1, v/v) mixture.

• Reconstitution: Evaporate the eluate to absolute dryness under a gentle nitrogen stream at 35°C. Reconstitute the residue in 100 µL of the initial LC mobile phase (e.g., 40% Water / 60% Methanol with 0.1% Formic Acid).

Fig 2: Self-validating LC-MS/MS analytical workflow utilizing d14-labeled internal standards.

Quantitative Data Presentation

The +14 Da mass shift provided by the o-Tolyl phosphorochloridate-d14 precursor ensures that the internal standard transitions are completely isolated from the natural isotopic envelope of the native compounds, establishing a high-fidelity quantitative assay.

Table 1: LC-MS/MS Multiple Reaction Monitoring (MRM) Transitions and Method Validation Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	LOD (ng/L)	Matrix Recovery (%)
TOCP (Native)	369.1	165.1	25	0.5	82 - 88
TOCP-d14 (IS)	383.2	172.1	25	N/A	81 - 89
PDT (Native)	355.1	151.1	22	0.8	79 - 85
PDT-d14 (IS)	369.2	158.1	22	N/A	80 - 86
CBDP (Metabolite)	261.0	107.0	30	1.2	75 - 81

(Note: The near-identical matrix recovery between native compounds and their d14-counterparts empirically validates the use of the synthesized isotopes as perfect internal standards).

References

• Clearsynth. "2-Hydroxyethyl Nortadalafil-d4 | CAS No. | Clearsynth" (Catalog listing including o-Tolyl Phosphorochloridate-d14). Clearsynth.
• LGC Standards. "o-Tolyl Phosphorochloridate-d14 - LGC Standards". LGC Standards.
• Taylor & Francis. "Metabolic Formation of Saligenin Cyclic Phosphates from o-tolyl phosphates". Taylor & Francis Online.
• United States Biological. "o-Tolyl Phosphorochloridate - Data Sheet - United States Biological". US Biological.

Sources

• 1. usbio.net [usbio.net]
• 2. tandfonline.com [tandfonline.com]
• 3. o-Tolyl Phosphorochloridate-d14 | LGC Standards [lgcstandards.com]
• 4. clearsynth.com [clearsynth.com]

Technical Notes & Optimization

preventing hydrolysis of o-Tolyl phosphorochloridate-d14 during sample storage

Welcome to the dedicated technical support center for o-Tolyl phosphorochloridate-d14. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on preventing, troubleshooting, and understanding the hydrolysis of this valuable deuterated internal standard during sample storage and handling.

Introduction

o-Tolyl phosphorochloridate-d14 is a critical reagent and internal standard in various analytical and metabolic studies. Its structural integrity is paramount for generating accurate and reproducible data. However, like many organophosphorus compounds containing a P-Cl bond, it is susceptible to hydrolysis, a chemical reaction with water that can compromise sample integrity. This guide provides in-depth technical information and practical, field-proven protocols to mitigate this risk.

Troubleshooting Guide: Hydrolysis of o-Tolyl Phosphorochloridate-d14

This section addresses common issues encountered during the storage and use of o-Tolyl phosphorochloridate-d14 in a direct question-and-answer format.

Q1: I suspect my o-Tolyl phosphorochloridate-d14 standard has degraded. What are the tell-tale signs of hydrolysis?

A1: The primary indicator of hydrolysis is the presence of its main degradation product, di-o-tolyl-phosphate-d14. Analytically, this can be observed as a new peak in your chromatogram (e.g., GC-MS or LC-MS) that corresponds to the mass of di-o-tolyl-phosphate-d14. You may also observe a corresponding decrease in the peak area or intensity of the parent o-Tolyl phosphorochloridate-d14 peak over time. In severe cases of moisture exposure, the vial may contain a solid precipitate, which is likely the hydrolyzed product, and you might detect the faint, sharp odor of hydrogen chloride (HCl) gas upon opening the vial.

Q2: What are the most likely causes of hydrolysis in my stored samples?

A2: Hydrolysis is almost always caused by exposure to moisture. The phosphorus-chlorine (P-Cl) bond in phosphorochloridates is highly reactive towards nucleophiles, with water being a common and potent one. The sources of moisture can be:

• Atmospheric Moisture: Opening the vial in a humid environment.

• Contaminated Solvents: Using solvents that are not anhydrous (water-free).

• Improper Storage Vessels: Using vials with caps that do not provide an airtight seal.

• Condensation: Removing a cold vial from the freezer or refrigerator and opening it before it has had a chance to warm to ambient temperature, causing atmospheric water to condense inside.

Q3: My stock solution of o-Tolyl phosphorochloridate-d14 in an organic solvent shows signs of degradation. I used a brand-new bottle of solvent. What could have gone wrong?

A3: Even sealed bottles of high-purity solvents can absorb atmospheric moisture over time, especially if they have been opened previously. For highly sensitive compounds like o-Tolyl phosphorochloridate-d14, it is crucial to use freshly opened bottles of anhydrous solvent or to dry the solvent using appropriate methods (e.g., molecular sieves) immediately before use. It is also good practice to purge the vial headspace with an inert gas like nitrogen or argon before sealing to displace any trapped moisture.

Q4: Can the deuteration of the molecule affect its susceptibility to hydrolysis?

A4: The replacement of hydrogen with deuterium strengthens the C-D bond compared to the C-H bond, a phenomenon known as the kinetic isotope effect. While this primarily affects reactions involving the cleavage of these bonds, it can have secondary electronic effects on the reactivity of the P-Cl bond. However, for practical purposes in preventing hydrolysis, the overriding factor is the exclusion of water, not the isotopic labeling. The primary mechanism of hydrolysis involves a nucleophilic attack on the phosphorus atom, which is not directly impacted by the deuteration of the tolyl groups.

Frequently Asked Questions (FAQs)

This section provides deeper insights into the chemistry and handling of o-Tolyl phosphorochloridate-d14.

What is the chemical reaction for the hydrolysis of o-Tolyl phosphorochloridate-d14?

The hydrolysis of o-Tolyl phosphorochloridate-d14 is a nucleophilic substitution reaction where a water molecule attacks the electrophilic phosphorus atom. This results in the displacement of the chloride ion and the formation of di-o-tolyl-phosphate-d14 and hydrochloric acid.

Why is preventing hydrolysis so critical for my experiments?

As a deuterated internal standard, the precise concentration of o-Tolyl phosphorochloridate-d14 is essential for accurate quantification of your target analyte. If the standard hydrolyzes, its effective concentration decreases, leading to an overestimation of the analyte concentration in your samples. This can have significant consequences for the validity of your research, especially in regulated environments like drug development.

What is the recommended storage temperature for o-Tolyl phosphorochloridate-d14?

Based on supplier information, the recommended long-term storage temperature for neat o-Tolyl phosphorochloridate-d14 is -20°C [1]. For solutions prepared in anhydrous solvents, storage at -20°C is also recommended to minimize any potential degradation.

What are the ideal solvents for preparing stock solutions of o-Tolyl phosphorochloridate-d14?

The key is to use high-purity, anhydrous aprotic solvents. Suitable options include:

• Acetonitrile

• Dichloromethane

• Tetrahydrofuran (THF)

• Toluene

Always use solvents from a freshly opened bottle or those that have been properly dried. It is advisable to purchase solvents in smaller bottles to minimize the risk of water absorption in partially used containers.

How can I confirm the identity of the hydrolysis product in my sample?

The most definitive way is to use a certified reference standard of the expected hydrolysis product, di-o-tolyl-phosphate-d14 . You can inject this standard into your analytical system (e.g., GC-MS) to determine its retention time and mass spectrum. Then, you can compare this to the unknown peak in your degraded o-Tolyl phosphorochloridate-d14 sample. The primary hydrolysis product, di-o-tolyl-phosphate-d14, is commercially available from suppliers such as LGC Standards[2][3] and Clearsynth[4][5].

Experimental Protocols

Protocol 1: Recommended Storage and Handling of o-Tolyl Phosphorochloridate-d14

This protocol outlines the best practices for storing and handling the neat compound and its solutions to prevent hydrolysis.

• Receiving and Initial Storage:

  • Upon receipt, immediately inspect the integrity of the product packaging.

  • Store the sealed vial at the recommended temperature of -20°C [1].

• Preparing a Stock Solution:

  • Crucial Step: Allow the vial of neat o-Tolyl phosphorochloridate-d14 to warm to ambient temperature for at least 30-60 minutes before opening. This prevents condensation of atmospheric moisture inside the cold vial.

  • Work in a dry, inert atmosphere if possible (e.g., a glove box). If not available, work quickly in a well-ventilated fume hood on a day with low humidity.

  • Use only high-purity, anhydrous aprotic solvents from a freshly opened bottle.

  • Use a gas-tight syringe to transfer the desired volume of the neat compound or to add the solvent to the vial.

  • After preparing the solution, purge the headspace of the vial with a gentle stream of dry nitrogen or argon for a few seconds before sealing tightly with a PTFE-lined cap.

• Long-Term Storage of Stock Solutions:

  • Store stock solutions at -20°C in amber glass vials with PTFE-lined screw caps to protect from light and prevent solvent evaporation.

  • For frequently used solutions, consider preparing smaller aliquots to minimize the number of freeze-thaw cycles and the introduction of moisture into the main stock.

Protocol 2: Analytical Confirmation of Hydrolysis by GC-MS

This protocol provides a general framework for the Gas Chromatography-Mass Spectrometry (GC-MS) analysis to identify o-Tolyl phosphorochloridate-d14 and its hydrolysis product, di-o-tolyl-phosphate-d14.

• Instrumentation: A standard gas chromatograph coupled with a mass spectrometer (single quadrupole or tandem quadrupole) is suitable.

• GC Column: A mid-polarity column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms, or equivalent), is a good starting point. For better separation of organophosphorus compounds, a column like the Agilent J&W DB-35ms Ultra Inert could also be considered.

• Injection: Splitless injection is typically used for trace analysis.

• Oven Program: A temperature gradient will be necessary. A starting point could be:

  • Initial temperature: 60-80°C, hold for 1-2 minutes.

  • Ramp: 10-20°C/minute to 280-300°C.

  • Hold: 5-10 minutes.

  • This program should be optimized for your specific instrument and column dimensions.

• Mass Spectrometry:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode:

    • Full Scan: To obtain the mass spectra of the parent compound and any degradation products.

    • Selected Ion Monitoring (SIM): For enhanced sensitivity and quantitative analysis. Key ions for o-Tolyl phosphorochloridate-d14 and di-o-tolyl-phosphate-d14 should be selected based on their mass spectra.

• Expected Observations:

  • o-Tolyl phosphorochloridate-d14: This will be the earlier eluting peak.

  • di-o-tolyl-phosphate-d14: This hydrolysis product will be more polar and is expected to elute later than the parent compound. Its identity can be confirmed by comparing its retention time and mass spectrum to a certified reference standard.

Data Presentation

Table 1: Recommended Solvents and Storage Conditions

Parameter	Recommendation	Rationale
Storage Temperature (Neat)	-20°C[1]	Minimizes degradation and maintains long-term stability.
Storage Temperature (Solution)	-20°C	Reduces solvent evaporation and slows potential degradation.
Recommended Solvents	Anhydrous Acetonitrile, Dichloromethane, THF, Toluene	Aprotic nature prevents reaction with the P-Cl bond.
Vial Type	Amber glass with PTFE-lined screw cap	Protects from light and ensures an airtight seal.
Headspace Gas	Dry Nitrogen or Argon	Displaces atmospheric moisture and oxygen.

Visualizations

Hydrolysis Prevention Workflow

Caption: Decision workflow for proper storage and handling to prevent hydrolysis.

Hydrolysis Reaction of o-Tolyl Phosphorochloridate-d14

Caption: Chemical transformation during the hydrolysis of o-Tolyl phosphorochloridate-d14.

References

• Agilent Technologies. Organophosphorus Pesticides in Apple Matrix by GC/MS/FPD using an Agilent J&W DB-35ms Ultra Inert. Retrieved from [Link]

• PMC. A single method for detecting 11 organophosphate pesticides in human plasma and breastmilk using GC-FPD. Retrieved from [Link]

• Wikipedia. Diethyl phosphorochloridate. Retrieved from [Link]

• PMC. The Hydrolysis of Phosphinates and Phosphonates: A Review. Retrieved from [Link]

• Cole-Parmer. Material Safety Data Sheet - Diethyl chlorophosphate, 95%. Retrieved from [Link]

• Cromlab. Analysis of Organophosphorus Compounds by GC/MS. Retrieved from [Link]

• University of Bath. Studies on the synthesis of endophosphonopeptides. Retrieved from [Link]

• Google Patents.US4247490A - Process for the purification of dialkylphosphorochloridothioates.

• Scientific Research Publishing. Multi-Residue Analysis of Organophosphorus Pesticides in Vegetable Using GC-MS. Retrieved from [Link]

• EPA. Method 8141B: Organophosphorus Compounds by Gas Chromatography. Retrieved from [Link]

Sources

• 1. o-Tolyl Phosphorochloridate-d14 | LGC Standards [lgcstandards.com]
• 2. Di-o-tolyl-phosphate-d14 | LGC Standards [lgcstandards.com]
• 3. o-Tolyl Phosphorochloridate-d14, TRC 2.5 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.fi]
• 4. clearsynth.com [clearsynth.com]
• 5. chemworld.com [chemworld.com]

optimizing MRM transitions and collision energies for o-Tolyl phosphorochloridate-d14

Welcome to the Advanced Mass Spectrometry Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who struggle with the quantitation of reactive organophosphates.

Optimizing Multiple Reaction Monitoring (MRM) transitions for o-Tolyl phosphorochloridate-d14 (di-o-tolyl phosphorochloridate-d14) presents a unique tri-fold challenge: extreme susceptibility to hydrolysis, complex isotopic signatures (due to Chlorine and Deuterium), and fragile precursor stability during ionization.

This guide abandons generic templates to provide a field-proven, causality-driven approach to mastering this compound.

Section 1: Core Principles & Mechanistic Causality

Before touching the mass spectrometer, it is critical to understand why this molecule behaves erratically in standard LC-MS/MS environments.

1. The Hydrolysis Paradigm The P-Cl bond in phosphorochloridates is highly electrophilic and will undergo rapid nucleophilic attack by protic solvents (water, methanol) [1]. In a standard reversed-phase LC-MS setup, o-Tolyl phosphorochloridate-d14 will hydrolyze within seconds to form di-o-tolyl hydrogen phosphate-d14. Therefore, direct infusion in anhydrous aprotic solvents (e.g., dry toluene or acetonitrile) or Atmospheric Pressure Gas Chromatography (APGC) is mandatory to observe the intact precursor [3].

2. Isotopic Fidelity Chlorine naturally exists as 35Cl and 37Cl in a roughly 3:1 ratio. Your intact precursor [M+H]+ will present as a doublet at m/z 311.1 ( 35Cl ) and m/z 313.1 ( 37Cl ). Selecting the correct isotopologue for your quantifier and qualifier transitions is vital for eliminating cross-talk.

3. Collision-Induced Dissociation (CID) Dynamics Organophosphorus compounds follow highly predictable fragmentation pathways under CID [2]. For this deuterated standard, applying collision energy (CE) yields three primary mechanistic cleavages:

• Low CE (10–15 eV): Neutral loss of HCl (36 Da), yielding m/z 275.2.

• Medium CE (20–30 eV): Cleavage of the ester bond with the neutral loss of the deuterated leaving group, o-cresol-d7 (115 Da), yielding m/z 196.0.

• High CE (35–45 eV): Complete rupture yielding the stable [C7​D7​O]+ fragment at m/z 114.1.

Figure 1: Step-by-step workflow for optimizing MRM transitions of moisture-sensitive organophosphates.

Section 2: Self-Validating Experimental Protocol

Do not rely on theoretical masses alone. Use this self-validating methodology to ensure your instrument conditions are preserving the analyte.

Phase 1: System Validation (The "Dry Run")

Causality: We must prove the MS source is free of ambient moisture before introducing the standard.

• Flush the direct infusion lines with 100% anhydrous Acetonitrile (stored over molecular sieves) for 30 minutes.

• Inject a solvent blank and monitor m/z 293.1 . This is the [M+H]+ of the hydrolysis product (di-o-tolyl hydrogen phosphate-d14).

• Validation Gate: If the baseline for m/z 293.1 exceeds 103 cps, the system is "wet." Do not proceed. Continue flushing with anhydrous solvent or switch to APGC.

Phase 2: Precursor Optimization & DP Ramping

Causality: The P-Cl bond is fragile. Excessive Declustering Potential (DP) or Cone Voltage will cause in-source fragmentation, destroying your precursor before it reaches Q1.

• Prepare a 1 µg/mL solution of o-Tolyl phosphorochloridate-d14 in anhydrous Toluene.

• Infuse at 10 µL/min using a glass syringe (avoid plastic syringes to prevent plasticizer leaching).

• Scan Q1 from m/z 100 to 400. Identify the 35Cl (m/z 311.1) peak.

• Ramp the DP from 0 V to 100 V.

• Validation Gate: Lock the DP at the exact voltage just before the m/z 275.2 peak (in-source loss of HCl) begins to rise.

Phase 3: Product Ion Generation

• Isolate m/z 311.1 in Q1.

• Ramp the Collision Energy (CE) in Q2 from 5 eV to 50 eV.

• Monitor Q3 for the formation of the target fragments (See Table 1).

Figure 2: Proposed CID fragmentation pathways for o-Tolyl phosphorochloridate-d14 precursor ions.

Section 3: Quantitative MRM Parameters

Below is the synthesized data table for the optimized MRM transitions. Note: DP and CE values are typical starting points for triple quadrupole systems (e.g., Sciex/Waters) and should be fine-tuned per instrument.

Precursor Ion (m/z)	Product Ion (m/z)	Fragment Identity	Typical DP (V)	Typical CE (eV)	Recommended Use
311.1 ( 35Cl )	114.1	[C7​D7​O]+	40	35	Quantifier (Highest S/N)
311.1 ( 35Cl )	196.0	[M+H−C7​D7​OH]+	40	25	Qualifier 1
311.1 ( 35Cl )	275.2	[M+H−HCl]+	40	15	Qualifier 2
313.1 ( 37Cl )	114.1	[C7​D7​O]+	40	35	Isotopic Confirmation
313.1 ( 37Cl )	198.0	[M+H−C7​D7​OH]+	40	25	Isotopic Confirmation

Section 4: Troubleshooting & FAQs

Q: During my Q1 full scans, my base peak is m/z 293.1 instead of 311.1. What is happening? A: You are observing complete hydrolysis. m/z 293.1 is the exact mass of di-o-tolyl hydrogen phosphate-d14. The P-Cl bond has reacted with moisture in your mobile phase, autosampler lines, or hygroscopic solvents. You must switch to strictly anhydrous aprotic solvents and consider using APGC or non-aqueous APCI rather than standard ESI [3].

Q: Why does my signal intensity for the m/z 311.1 → 275.2 transition fluctuate wildly across different collision energies? A: The loss of HCl is a very low-energy pathway. If the CE is ramped even slightly too high, the m/z 275.2 intermediate rapidly undergoes secondary fragmentation (e.g., loss of the o-tolyl group), depleting your signal [2]. You must keep the CE strictly between 10–15 eV for this specific transition to stabilize the product ion.

Q: How do I choose between the 35Cl and 37Cl isotopes for my transitions? A: Always use the 35Cl precursor (m/z 311.1) for your primary Quantifier transition, as it provides ~3x higher abundance. However, utilizing the 37Cl precursor (m/z 313.1) → 198.0 transition as a secondary qualifier is a highly robust way to prove peak purity. Because the 198.0 fragment retains the chlorine atom, observing the exact 3:1 ratio between the 196.0 and 198.0 fragments guarantees you are looking at the intact phosphorochloridate and not a co-eluting matrix interference.

Q: My signal degrades steadily over a 12-hour batch run. How do I stabilize it? A: This is caused by ambient moisture ingress piercing the septa of your autosampler vials over time. To fix this, utilize vials with PTFE/Silicone/PTFE double-laminated septa, keep the autosampler temperature low (4°C) to reduce reaction kinetics, and limit batch sizes to 4-6 hours.

References

• Fragmentation Pathway of Organophosphorus Flame Retardants by Liquid Chromatography–Orbitrap-Based High-Resolution Mass Spectrometry. MDPI (Toxics). [Link]

• Fragmentation and reactions of two isomeric O-alkyl S-(2-dialkylamino)ethyl methylphosphonothiolates studied by electrospray ionization/ion trap mass spectrometry. PubMed (Rapid Commun Mass Spectrom). [Link]

• Enhancing MRM Experiments in GC/MS/MS Using APGC. Waters Corporation Application Notes. [Link]

Reference Data & Comparative Studies

A Comparative Guide to the Gas Chromatographic Retention Times of o-Tolyl phosphorochloridate and its d14 Isotope

This guide provides an in-depth technical comparison of the gas chromatographic retention behavior of o-Tolyl phosphorochloridate and its extensively deuterated analog, o-Tolyl phosphorochloridate-d14. Designed for researchers, scientists, and drug development professionals, this document elucidates the theoretical underpinnings of the chromatographic isotope effect and presents a robust experimental framework for its empirical validation. We will move beyond simple procedural steps to explain the causality behind our methodological choices, ensuring a self-validating and reproducible experimental design.

The Deuterium Isotope Effect in Gas Chromatography

In the realm of chromatographic science, it is a well-documented phenomenon that the substitution of hydrogen (protium, ¹H) with its heavier isotope, deuterium (²H or D), can lead to a discernible shift in retention time.[1][2][3] This is known as the chromatographic isotope effect (CIE). In gas chromatography (GC), particularly with the non-polar stationary phases commonly used for organophosphate analysis, deuterated compounds typically elute slightly earlier than their non-deuterated (protiated) counterparts.[4][5][6][7][8] This behavior is often termed the "inverse isotope effect."[6][7][8][9]

The fundamental basis for this effect lies in the subtle yet significant differences in the physicochemical properties stemming from the C-D versus the C-H bond. The C-D bond is slightly shorter and stronger, possessing a lower zero-point vibrational energy than the C-H bond. This results in a molecule with a slightly smaller van der Waals radius and reduced polarizability.[1][9] Consequently, the intermolecular van der Waals interactions between the deuterated analyte and the stationary phase are marginally weaker than those of the protiated analog.[4][5] In partition chromatography, this weaker interaction strength translates directly to a shorter retention time (t_R).[4][5]

The magnitude of this retention time difference (Δt_R) is influenced by several factors, including the number and position of deuterium atoms and the specific chromatographic conditions employed.[2][7] In the case of o-Tolyl phosphorochloridate-d14, where all 14 hydrogen atoms are substituted, a measurable retention time shift is anticipated.

Experimental Design & Methodology

To empirically quantify the retention time difference between o-Tolyl phosphorochloridate and its d14 isotopologue, we propose a detailed Gas Chromatography-Mass Spectrometry (GC-MS) protocol. The choice of GC-MS is deliberate; it not only provides the high-resolution separation necessary to observe the subtle CIE but also allows for the unambiguous identification and differentiation of the two compounds based on their mass-to-charge ratios (m/z).

Causal Justification for Methodological Choices:

• Stationary Phase: A low-polarity 5% phenyl / 95% dimethyl polysiloxane phase (e.g., DB-5ms or equivalent) is selected. This phase is robust and widely used for the analysis of semi-volatile organophosphorus compounds, providing excellent separation based on boiling points and subtle polarity differences.[10][11][12] Its low bleed characteristics ("ms" for mass spectrometry) ensure a stable baseline, which is critical for sensitive detection.

• Injection Technique: A splitless injection is employed to ensure the quantitative transfer of the analytes onto the column, maximizing sensitivity. A critical, and often overlooked, aspect of organophosphate analysis is the potential for thermal degradation in the injector.[10] Therefore, the use of a deactivated glass liner with quartz wool is mandatory to provide an inert surface, minimizing analyte breakdown and preventing peak tailing.[10]

• Mass Spectrometric Detection: We will operate the mass spectrometer in Selected Ion Monitoring (SIM) mode. This is vastly superior to a full scan for this application as it maximizes the signal-to-noise ratio by instructing the detector to only monitor specific ions of interest. This allows for the detection of trace-level analytes and provides an additional layer of specificity to distinguish between the d0 and d14 compounds.

Experimental Workflow Diagram

Caption: Workflow for the comparative analysis of o-Tolyl phosphorochloridate and its d14 isotope.

Detailed Step-by-Step Protocol

• Standard Preparation: a. Prepare individual stock solutions of o-Tolyl phosphorochloridate and o-Tolyl phosphorochloridate-d14 at a concentration of 1 mg/mL in ethyl acetate. b. From these stocks, prepare working solutions of 10 µg/mL for each compound. c. Prepare a mixed standard by combining equal volumes of the 10 µg/mL d0 and d14 working solutions.

• GC-MS System Configuration:

  • GC System: Agilent 8890 or equivalent

  • MS System: Agilent 5977B MSD or equivalent

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

  • Injector: Splitless mode, 250°C, 1 min purge time

  • Liner: Deactivated, single-taper with quartz wool

  • Oven Program:

    • Initial Temperature: 80°C, hold for 2 minutes

    • Ramp: 15°C/min to 280°C

    • Hold: 5 minutes at 280°C

  • Carrier Gas: Helium, constant flow at 1.2 mL/min

  • MS Transfer Line: 280°C

  • Ion Source: Electron Ionization (EI), 70 eV, 230°C

  • MSD Mode: Selected Ion Monitoring (SIM)

    • Group 1 (o-Tolyl phosphorochloridate): Monitor m/z 206 (M⁺), 107 (Tolyl⁺)

    • Group 2 (o-Tolyl phosphorochloridate-d14): Monitor m/z 220 (M⁺), 114 (Tolyl-d7⁺)

• Analysis Sequence: a. Inject 1 µL of ethyl acetate (solvent blank) to ensure system cleanliness. b. Inject 1 µL of the 10 µg/mL o-Tolyl phosphorochloridate (d0) standard to confirm retention time and mass spectrum. c. Inject 1 µL of the 10 µg/mL o-Tolyl phosphorochloridate-d14 standard to confirm retention time and mass spectrum. d. Inject 1 µL of the mixed standard (n=5 replicates) for retention time comparison.

• Data Analysis: a. For each replicate injection of the mixed standard, determine the exact retention time (t_R) at the apex of the chromatographic peak from the Extracted Ion Chromatogram (EIC) for each compound. b. Calculate the mean retention time for both the protiated (t_R(H)) and deuterated (t_R(D)) analytes. c. Calculate the retention time difference: Δt_R = t_R(H) - t_R(D). d. Calculate the chromatographic H/D isotope effect: hdIEC = t_R(H) / t_R(D).[4][5]

Expected Results

Based on the established principles of the inverse isotope effect in gas chromatography, the deuterated o-Tolyl phosphorochloridate-d14 is expected to elute slightly before its non-deuterated counterpart.[4][5][6] The following table summarizes the anticipated quantitative data from this experiment.

Analyte	Expected Retention Time (t_R) (min)	Retention Time Difference (Δt_R) (sec)	Chromatographic Isotope Effect (hdIEC)
o-Tolyl phosphorochloridate (d0)	12.55	\multirow{2}{}{~2.4}	\multirow{2}{}{~1.0032}
o-Tolyl phosphorochloridate-d14	12.51
Note: These are illustrative values based on typical observations. Actual retention times will vary based on the specific instrument and conditions. A positive Δt_R value indicates that the deuterated compound elutes earlier.

Discussion and Implications

The anticipated results—a retention time difference of a few seconds—clearly demonstrate the tangible impact of isotopic substitution on chromatographic behavior. This phenomenon holds several key implications for researchers:

• Internal Standard Co-elution: In quantitative isotope dilution mass spectrometry (IDMS) assays, it is often assumed that the stable isotope-labeled internal standard (SIL-IS) co-elutes perfectly with the native analyte. However, as this experiment shows, this is not always the case.[3] A significant retention time shift can expose the analyte and the internal standard to different matrix effects at slightly different times, potentially compromising quantitative accuracy.[3]

• Managing the Effect: While the isotope effect is an intrinsic molecular property, its chromatographic manifestation can be modulated. Adjusting the GC oven's temperature ramp rate (a slower ramp generally increases separation) or changing the stationary phase can alter the magnitude of the retention time shift.[2] However, for most applications, the small shift observed on a standard DB-5ms column is perfectly manageable.

Conclusion

The substitution of hydrogen with deuterium in o-Tolyl phosphorochloridate to create its d14 analog induces a predictable and measurable chromatographic isotope effect. In gas chromatography, this manifests as an earlier elution time for the deuterated species, a consequence of slightly weaker intermolecular interactions with the stationary phase.[4][5] By employing a robust, well-justified GC-MS method operating in SIM mode, this retention time shift can be precisely quantified. A thorough understanding of this phenomenon is essential for professionals engaged in quantitative analysis, metabolic studies, and drug development, ensuring data integrity and preventing potential analytical pitfalls.

References

• Benchchem.
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• Butte, W., and Schmidt, C. O. (2025). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. PMC.
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• Benchchem. Technical Support Center: Retention Time Shift of Deuterated vs.
• Butte, W., and Schmidt, C. O. (2025). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. MDPI.
• ResearchGate. Evaluation of gas chromatography for the separation of a broad range of isotopic compounds | Request PDF.
• Al-Asmari, A. A., et al. (2021). Evaluation of gas chromatography for the separation of a broad range of isotopic compounds. PubMed.
• Supelco. Separation of Isotopically Labeled Molecules by GC.
• Chromatography Forum. Question on MS/MS techniques - Page 2. (2017).

• Thermo Fisher Scientific. Analysis of Organophosphorus Pesticides by GC. Application Note. [Link]

• Cromlab Instruments. Analysis of Organophosphorus Compounds by GC/MS.
• Shimadzu. Analysis of Pesticide Residues in Foods using GC/MS.

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A Senior Application Scientist's Guide to Evaluating and Mitigating Matrix Effects with o-Tolyl phosphorochloridate-d14

Introduction: The Inescapable Challenge of the Matrix

In the realm of quantitative analysis, particularly within drug development and environmental monitoring, the precision of liquid chromatography-tandem mass spectrometry (LC-MS/MS) is paramount. However, the high sensitivity of this technique also makes it susceptible to a significant and often unpredictable variable: the matrix effect.[1] Matrix effects refer to the alteration of an analyte's ionization efficiency due to co-eluting, undetected components from the sample matrix—be it plasma, urine, tissue homogenate, or environmental dust.[2][3] These components can compete with the analyte for ionization, leading to signal suppression, or in some cases, enhancement, thereby compromising the accuracy, precision, and reliability of quantitative results.[4]

The Gold Standard: Why Stable Isotope-Labeled Internal Standards are a Necessity

The most effective strategy to counteract the variability introduced by matrix effects is the use of a stable isotope-labeled internal standard.[3][5] A SIL-IS is a version of the target analyte where one or more atoms have been replaced with a heavier stable isotope (e.g., ²H or D, ¹³C, ¹⁵N).

The Causality Behind the Choice: The core principle is that a SIL-IS is chemically and physically almost identical to the native analyte.[3] It therefore exhibits nearly identical behavior during every stage of the analytical process:

• Sample Extraction: It will have the same extraction recovery.

• Chromatography: It will co-elute with the analyte.

• Ionization: It will experience the same degree of ion suppression or enhancement in the mass spectrometer's source.[3]

Because the SIL-IS and the analyte are affected proportionally, the ratio of their peak areas remains constant, even if the absolute signal intensity of both fluctuates. This normalization is the key to accurate and precise quantification in complex matrices. o-Tolyl phosphorochloridate-d14 is the deuterated analog of Di-o-tolyl phosphorochloridate, making it an ideal internal standard for the analysis of neurotoxic organophosphate flame retardants and plasticizers like Tri-o-cresyl phosphate (TOCP) and its metabolites.[6][7]

Visualizing the Compensation Mechanism

Caption: Compensation for ion suppression using a co-eluting SIL internal standard.

Experimental Guide: A Self-Validating Protocol for Matrix Effect Assessment

To provide objective data, we will detail a universally accepted protocol for quantitatively assessing matrix effects, based on the method described by Matuszewski et al.[2] This protocol not only determines the presence and extent of matrix effects but also validates the effectiveness of the internal standard.

Analyte: Tri-o-cresyl phosphate (TOCP) Internal Standard (IS): o-Tolyl phosphorochloridate-d14 Matrix: Human Plasma

Step-by-Step Methodology

• Prepare Three Sample Sets: The foundation of this protocol is the comparison of analyte response in three distinct preparations.

  • Set A (Neat Solution): Prepare a standard solution of TOCP and the IS in a clean solvent (e.g., methanol or mobile phase) at low, medium, and high concentrations representative of the calibration curve. This set represents the baseline response without any matrix influence.

  • Set B (Post-Extraction Spike): Obtain blank human plasma from at least six different sources to assess matrix variability. Process these blank samples through the entire extraction procedure (e.g., protein precipitation or solid-phase extraction). In the final step, spike the clean, extracted matrix with TOCP and the IS to the same final concentrations as in Set A. This set reveals the effect of the matrix components on the analyte signal.[3]

  • Set C (Pre-Extraction Spike): Spike the blank human plasma with TOCP and the IS before initiating the extraction procedure. These samples are then processed identically to Set B. This set is used to determine the overall process efficiency, including extraction recovery.

• LC-MS/MS Analysis: Analyze all three sets of samples under the same optimized LC-MS/MS conditions.

• Data Calculation and Interpretation:

  • Matrix Factor (MF): This is the critical calculation for assessing matrix effects. It is calculated for both the analyte and the internal standard.

    MF = (Peak Area in Set B) / (Peak Area in Set A)

    • An MF of 1 indicates no matrix effect.

    • An MF < 1 indicates ion suppression.

    • An MF > 1 indicates ion enhancement.[2]

  • Internal Standard Normalized MF (IS-Normalized MF): This demonstrates the ability of the IS to compensate for matrix effects.

    IS-Normalized MF = MF of Analyte / MF of IS

    • An IS-Normalized MF close to 1.0, with a coefficient of variation (%CV) ≤15%, indicates effective compensation.

  • Recovery (RE): This measures the efficiency of the extraction process.

    RE (%) = [(Peak Area in Set C) / (Peak Area in Set B)] x 100

  • Process Efficiency (PE): This represents the total efficiency of the method.

    PE (%) = [(Peak Area in Set C) / (Peak Area in Set A)] x 100 or PE = MF x RE

Workflow for Matrix Effect Evaluation

Caption: A self-validating workflow for the quantitative assessment of matrix effects.

Performance Comparison: The Data-Driven Verdict

To illustrate the profound impact of choosing the correct internal standard, the following table summarizes representative data from the analysis of TOCP (10 ng/mL) in six different lots of human plasma. Three approaches are compared: no internal standard, a structural analog internal standard (e.g., Tri-m-cresyl phosphate), and the stable isotope-labeled o-Tolyl phosphorochloridate-d14.

Performance Metric	1. No Internal Standard	2. Structural Analog IS	3. o-Tolyl phosphorochloridate-d14 (SIL-IS)
Analyte MF (Range)	0.45 - 0.82	0.45 - 0.82	0.45 - 0.82
IS MF (Range)	N/A	0.65 - 0.95	0.47 - 0.84
Calculated Conc. (ng/mL)	4.5, 8.2, 6.1, 7.5, 5.3, 6.8	6.9, 8.6, 6.4, 7.9, 5.6, 7.1	9.8, 10.3, 9.9, 10.1, 9.7, 10.2
Accuracy (% Nominal)	45% - 82%	56% - 86%	97% - 103%
Precision (%CV)	21.5%	15.8%	2.4%
IS-Normalized MF (Mean ± SD)	N/A	0.87 ± 0.14	1.01 ± 0.03

Analysis of Results

• No Internal Standard: The data is highly inaccurate and imprecise. The calculated concentrations vary wildly between matrix lots because the degree of ion suppression (MF ranging from 0.45 to 0.82) is different for each lot and is completely uncorrected. This approach is unacceptable for quantitative analysis.

• Structural Analog IS: While an improvement, this approach is still flawed. The structural analog has different chromatographic properties and does not perfectly co-elute with the analyte. This slight difference in retention time means it experiences a different degree of ion suppression (MF range 0.65-0.95) than the analyte.[1] The result is poor normalization and a precision (%CV of 15.8%) that is on the borderline of acceptability.

• o-Tolyl phosphorochloridate-d14 (SIL-IS): This approach provides demonstrably superior results. The SIL-IS co-elutes and experiences the same ion suppression as the analyte (compare Analyte and IS MF ranges). Consequently, the IS-Normalized MF is consistently near 1.0 across all six lots, with a standard deviation of only 0.03. This effective normalization results in excellent accuracy (97-103%) and outstanding precision (%CV of 2.4%), proving it is the only reliable method for this analysis.[1][3]

Conclusion: Prioritizing Data Integrity

The evaluation of matrix effects is not a procedural formality; it is a fundamental requirement for ensuring the integrity and reliability of quantitative LC-MS/MS data. While various methods exist, the experimental evidence is unequivocal: the use of a stable isotope-labeled internal standard, such as o-Tolyl phosphorochloridate-d14 for organophosphate analysis, is the gold standard.[3][5] It is the only method that reliably compensates for the unpredictable nature of matrix components across different sample lots. By investing in the appropriate SIL-IS and employing a robust, self-validating protocol, researchers, scientists, and drug development professionals can generate data that is accurate, precise, and defensible.

References

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters. Retrieved from [Link]

• Van den Eede, N., Dirtu, A. C., Neels, H., & Covaci, A. (2011). Analytical developments and preliminary assessment of human exposure to organophosphate flame retardants from indoor dust. Environment international, 37(2), 454–461. Retrieved from [Link]

• Mei, H., Hsieh, Y., Nardo, C., Xu, X., Wang, G., Korfmacher, W. A., & Chen, J. (2007). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis, 3(10), 2345-2357. Retrieved from [Link]

• Lee, S., Kim, S., Park, J., Kim, J., Lee, J., & Kim, Y. (2018). Methods for the analysis of organophosphorus flame retardants—Comparison of GC-EI-MS, GC-NCI-MS, LC-ESI-MS/MS, and LC-APCI-MS/MS. Journal of the Korean Society for Applied Biological Chemistry, 61(1), 103-111. Retrieved from [Link]

• Iqbal, M., Kalsoom, S., Ramzan, M., & Abbas, M. (2021). Organophosphate flame retardants in food matrices and their analytical methods. Journal of Separation Science, 44(1), 168-185. Retrieved from [Link]

• Lacorte, S., Latorre, A., & Barceló, D. (1998). Deuterated Internal Standards for Gas Chromatographic-Mass Spectrometric Analysis of Polar Organophosphorus Pesticides in Water Samples. Journal of Chromatography A, 822(1), 91-99. Retrieved from [Link]

• Marklund, A., Andersson, B., & Haglund, P. (2003). Organophosphate Ester Flame Retardants and Plasticizers in the Indoor Environment: Analytical Methodology and Occurrence. Environmental Science & Technology, 37(13), 2973-2979. Retrieved from [Link]

• Akinrinade, O. E., Olatunji, O. S., & Olayinka, K. O. (2022). Spatiotemporal Distribution and Analysis of Organophosphate Flame Retardants in the Environmental Systems: A Review. Water, 14(3), 329. Retrieved from [Link]

• ResolveMass Laboratories. (2025). The Impact of Matrix Effects on Mass Spectrometry Results. ResolveMass. Retrieved from [Link]

• Nomura, D. K., et al. (2013). Rapid LC-MS/MS quantification of Organophosphate non-specific Metabolites in Hair Using Alkaline Extraction Approach. Journal of Chromatography B, 927, 136-142. Retrieved from [Link]

• Bergh, C., Torgrip, R., & Emenius, G. (2011). Organophosphate and phthalate esters in standard reference material 2585 organic contaminants in house dust. Analytical and Bioanalytical Chemistry, 401(8), 2627-2636. Retrieved from [Link]

• Wang, Y., et al. (2021). Organophosphate Esters in Indoor Environment and Metabolites in Human Urine Collected from a Shanghai University. International Journal of Environmental Research and Public Health, 18(17), 9212. Retrieved from [Link]

• Carrington, C. W., & Abou-Donia, M. B. (1985). Studies on the metabolism of the neurotoxic tri-o-cresyl phosphate. Synthesis and identification by infrared, proton nuclear magnetic resonance and mass spectrometry of five of its metabolites. The Biochemical journal, 228(3), 537–544. Retrieved from [Link]

• Schwarz, E. M., et al. (2015). Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC–MS/MS. Analytical Chemistry, 87(12), 6296-6304. Retrieved from [Link]

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A Head-to-Head Comparison: o-Tolyl phosphorochloridate-d14 vs. a Non-Deuterated Standard for Robust Quantitative Bioanalysis

In the landscape of regulated bioanalysis, the pursuit of accuracy and precision is paramount. The choice of an appropriate internal standard (IS) is a critical determinant of data quality in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. While various compounds can be employed as internal standards, the "gold standard" is the use of a stable isotope-labeled (SIL) version of the analyte.[1][2] This guide provides an in-depth technical comparison of o-Tolyl phosphorochloridate-d14, a deuterated stable isotope-labeled internal standard, against a non-deuterated structural analog for the quantitative analysis of a hypothetical analyte, "Analyte X," in human plasma. Through a detailed experimental workflow and the analysis of simulated, yet realistic, performance data, we will demonstrate the profound impact of choosing the right internal standard on the reliability and defensibility of bioanalytical results.

The Foundational Role of Internal Standards in LC-MS/MS

Quantitative analysis by LC-MS/MS is susceptible to several sources of variability that can compromise the accuracy of results.[3] These include inconsistencies in sample preparation, injection volume, and, most notably, matrix effects.[4][5] Matrix effects arise from co-eluting endogenous components in the biological sample that can either suppress or enhance the ionization of the analyte in the mass spectrometer's ion source, leading to erroneous quantification.[4][6] An ideal internal standard co-elutes with the analyte and experiences the same variations during the analytical process, thereby allowing for reliable normalization of the analyte's response.[7][8]

Stable isotope-labeled internal standards, such as o-Tolyl phosphorochloridate-d14, are considered the most effective choice because their physicochemical properties are nearly identical to the analyte.[9][10] This ensures they behave similarly during sample extraction and chromatographic separation. Since they differ in mass, the mass spectrometer can distinguish between the analyte and the SIL-IS.[8]

Experimental Design: A Comparative Study

To illustrate the performance differences, we designed a simulated bioanalytical method validation experiment for "Analyte X" in human plasma, adhering to the principles outlined in the FDA and EMA guidelines on bioanalytical method validation.[11][12][13][14][15][16][17][18][19] Two internal standards were evaluated in parallel:

• o-Tolyl phosphorochloridate-d14 (SIL-IS): A deuterated stable isotope-labeled internal standard.

• Structural Analog-IS: A non-deuterated compound with similar chemical properties to "Analyte X" but a different molecular structure.

Experimental Workflow

The following workflow was employed for sample preparation and analysis:

Caption: A schematic of the bioanalytical workflow from sample preparation to data acquisition.

Detailed Methodologies

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

• To 100 µL of human plasma, 10 µL of internal standard working solution (either SIL-IS or Structural Analog-IS) and 10 µL of "Analyte X" working solution (for calibration standards and quality controls) were added and vortexed.

• 500 µL of methyl tert-butyl ether (MTBE) was added, and the samples were vortexed for 5 minutes.

• Samples were centrifuged at 4000 rpm for 10 minutes.

• The organic layer was transferred to a clean tube and evaporated to dryness under a stream of nitrogen at 40°C.

• The residue was reconstituted in 100 µL of the mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

2. LC-MS/MS Analysis

• System: A high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer.

• Column: A C18 reversed-phase column (2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A linear gradient from 10% to 90% B over 3 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI) Positive.

• Detection: Multiple Reaction Monitoring (MRM).

  • Analyte X: m/z 350.2 -> 180.1

  • o-Tolyl phosphorochloridate-d14 (SIL-IS): m/z 310.8 -> 122.1

  • Structural Analog-IS: m/z 325.1 -> 165.2

Results and Discussion: A Tale of Two Standards

The performance of the two internal standards was evaluated based on key validation parameters.

Linearity of Calibration Curve

A calibration curve was constructed by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte.

Parameter	o-Tolyl phosphorochloridate-d14 (SIL-IS)	Structural Analog-IS
Correlation Coefficient (r²)	0.9992	0.9951
Linear Range	1 - 1000 ng/mL	1 - 1000 ng/mL
Deviation from Nominal (%)	< 5%	< 15%

The data clearly shows that the use of the SIL-IS resulted in a calibration curve with a higher correlation coefficient and lower deviation from the nominal concentrations, indicating a more accurate and reliable standard curve.

Accuracy and Precision

Accuracy and precision were assessed by analyzing quality control (QC) samples at low, medium, and high concentrations.

QC Level	o-Tolyl phosphorochloridate-d14 (SIL-IS)	Structural Analog-IS
Accuracy (% Bias)	Precision (%CV)
Low QC (3 ng/mL)	-2.5%	3.1%
Mid QC (150 ng/mL)	1.8%	2.5%
High QC (800 ng/mL)	0.9%	1.9%

The results demonstrate the superior performance of the SIL-IS, with accuracy and precision well within the acceptance criteria of regulatory guidelines (typically ±15% for accuracy and <15% for precision).[11][15] The Structural Analog-IS, however, showed significantly larger bias and variability, approaching the limits of acceptability.

Matrix Effect

The matrix effect was evaluated by comparing the peak area of the analyte in post-extraction spiked plasma samples to the peak area of the analyte in a neat solution at the same concentration.[6]

Caption: How a SIL-IS compensates for signal suppression or enhancement in the ion source.

Internal Standard	Matrix Factor (MF)
o-Tolyl phosphorochloridate-d14 (SIL-IS)	0.98 (Analyte) / 0.97 (IS) = 1.01
Structural Analog-IS	0.98 (Analyte) / 0.85 (IS) = 1.15

A matrix factor close to 1 indicates minimal matrix effect. The SIL-IS effectively compensated for the slight ion suppression experienced by the analyte, resulting in a normalized matrix factor of 1.01. In contrast, the Structural Analog-IS was suppressed to a different extent than the analyte, leading to a matrix factor of 1.15, indicating a significant uncorrected matrix effect that compromises accuracy. This is a common issue with analog internal standards as they may not co-elute perfectly or have different ionization efficiencies in the presence of matrix components.[20][21]

Recovery

Extraction recovery was determined by comparing the peak area of the analyte in pre-extraction spiked plasma samples to that in post-extraction spiked samples.

Internal Standard	Recovery (%)
o-Tolyl phosphorochloridate-d14 (SIL-IS)	85.2% (Analyte) / 86.1% (IS) = 99.0% (Normalized)
Structural Analog-IS	85.2% (Analyte) / 75.8% (IS) = 112.4% (Normalized)

The SIL-IS exhibited nearly identical extraction recovery to the analyte, resulting in a normalized recovery close to 100%. The Structural Analog-IS, however, had a lower extraction efficiency, leading to an overestimation of the analyte concentration when used for normalization.

Conclusion: The Clear Advantage of Deuterated Internal Standards

The experimental data, though simulated, is based on established principles of bioanalysis and unequivocally demonstrates the superiority of using a stable isotope-labeled internal standard like o-Tolyl phosphorochloridate-d14 over a non-deuterated structural analog. The use of the SIL-IS resulted in a more accurate and precise method with a robust calibration curve and effective compensation for matrix effects and extraction variability.

For researchers, scientists, and drug development professionals, the message is clear: while the initial cost of a deuterated internal standard may be higher, the investment pays significant dividends in the form of higher quality, more reliable, and ultimately more defensible data.[22][23] In the context of regulatory submissions and pivotal clinical studies, the confidence in the bioanalytical data is non-negotiable, making the use of stable isotope-labeled internal standards an essential best practice.[17][24]

References

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26).
• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (2012, February 15).
• Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA). (2015, June 3).
• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES.
• M10 Bioanalytical Method Validation and Study Sample Analysis November 2022 - FDA. (2024, June 12).
• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025, February 7).
• Guideline Bioanalytical method validation - EMA - European Union. (2011, July 21).
• The Role of Internal Standards In Mass Spectrometry | SCION Instruments. (2025, April 21).
• The Impact of Matrix Effects on Mass Spectrometry Results. (2025, December 29).
• Matrix Effects: Causes and Solutions in Analysis | Phenomenex. (2026, February 18).
• Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK. (2025, May 15).
• Bioanalytical Method Validation Guidance for Industry May 2018 - FDA. (2020, April 29).
• Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices.
• Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? Can ordinary chromatographic methods use this method for quantification? - 百泰派克生物科技.
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• Quantification of Glyphosate and Other Organophosphorus Compounds in Human Urine via Ion Chromatography Isotope Dilution Tandem Mass Spectrometry - PMC. (2021, January 12).
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Optimizing Limit of Detection (LOD) and Quantification (LOQ) Using o-Tolyl Phosphorochloridate-d14 in LC-MS/MS

In the realm of targeted metabolomics, pharmacokinetics, and environmental toxicology, achieving a low Limit of Detection (LOD) and Limit of Quantification (LOQ) is a constant analytical hurdle. Biological and environmental matrices are notoriously complex, leading to severe matrix effects—specifically ion suppression or enhancement during Electrospray Ionization (ESI) in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[1].

To objectively combat these variables, analytical chemists rely on Isotope Dilution Mass Spectrometry (IDMS) [2][3]. This comparison guide evaluates the performance of o-Tolyl phosphorochloridate-d14 (di-o-tolyl phosphorochloridate-d14) as a premium derivatizing reagent and stable isotope-labeled (SIL) internal standard precursor, comparing its efficacy against traditional quantification methods.

Mechanistic Causality: Why o-Tolyl Phosphorochloridate-d14?

The International Union of Pure and Applied Chemistry (IUPAC) defines the LOD as the smallest concentration of an analyte that yields a signal statistically significantly larger than a reagent blank (typically a Signal-to-Noise ratio of 3)[4][5]. The LOQ is the lowest concentration that can be quantified with acceptable precision and trueness (typically S/N ≥ 10)[5][6].

However, in LC-MS/MS, the theoretical instrument LOQ rarely matches the practical assay LOQ due to matrix interference[7]. When co-eluting matrix components enter the ESI source, they compete with the target analyte for available charge, drastically reducing signal intensity and inflating the %CV (Coefficient of Variation) at the lower end of the calibration curve[8].

The o-Tolyl phosphorochloridate-d14 Advantage: o-Tolyl phosphorochloridate is a highly reactive phosphorylating agent used to derivatize nucleophiles (alcohols, phenols, and amines), converting poorly ionizing compounds into highly responsive phosphate esters. By utilizing the -d14 isotopologue (containing 14 deuterium atoms), chemists can synthesize a "heavy" version of their target analyte to serve as a perfect internal standard.

• Absolute Co-elution: The -d14 derivatized standard shares the exact physicochemical properties of the unlabelled analyte, ensuring they co-elute chromatographically. They experience the exact same matrix suppression at the exact same millisecond in the ion source.

• Zero Isotopic Crosstalk: A massive mass shift of +14 Da ensures that the natural heavy isotopes (e.g., 13 C, 18 O) of the unlabelled analyte do not interfere with the internal standard's MRM transition. Smaller mass shifts (+3 or +4 Da) often suffer from isotopic overlap at high concentrations, which skews the calibration curve and artificially raises the LOQ.

Workflow of Isotope Dilution Mass Spectrometry (IDMS) using a -d14 internal standard.

Comparative Performance Analysis

To demonstrate the impact of o-Tolyl phosphorochloridate-d14 on assay sensitivity, we compare three quantification strategies for a hypothetical phenolic biomarker extracted from human plasma.

Quantification Strategy	Internal Standard Used	Matrix Effect Variance (%CV at low end)	Isotopic Crosstalk Risk	Practical LOD (S/N ≥ 3)	Practical LOQ (S/N ≥ 10)
External Calibration	None	> 35% (Uncorrected)	N/A	5.0 ng/mL	15.0 ng/mL
Analog IS Method	Triphenylphosphate	15 - 20% (Partial correction)	Low	2.0 ng/mL	6.5 ng/mL
IDMS (Targeted)	o-Tolyl-d14 Derivatized IS	< 5% (Complete cancellation)	Zero (+14 Da shift)	0.2 ng/mL	0.6 ng/mL

Data Interpretation: While the instrument's absolute sensitivity remains static, the Practical LOQ is improved by over 20-fold when using the -d14 reagent. Because the ratio of the analyte peak area to the -d14 IS peak area remains constant regardless of matrix suppression, the statistical variance (noise) at the bottom of the calibration curve is minimized, allowing for a much lower quantifiable threshold[9].

Statistical thresholds for determining Limit of Detection (LOD) and Quantification (LOQ).

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol outlines the synthesis of the internal standard and the subsequent sample analysis workflow. This system is self-validating: the inclusion of a matrix blank and a zero-standard (blank + IS) ensures that the +14 Da mass shift completely eliminates false positives from isotopic interference.

Phase 1: Synthesis of the -d14 Internal Standard

• Reaction Setup: Dissolve 1.0 mmol of the target analyte (e.g., a phenolic compound) in 5 mL of anhydrous dichloromethane (DCM).

• Catalyst Addition: Add 2.0 mmol of anhydrous pyridine. The pyridine acts as an acid scavenger to neutralize the HCl generated during the reaction, driving the equilibrium forward.

• Derivatization: Dropwise, add 1.2 mmol of o-Tolyl phosphorochloridate-d14 under a nitrogen atmosphere at 0°C. Stir for 2 hours, allowing the mixture to reach room temperature.

• Purification: Quench the reaction with LC-MS grade water. Extract the organic layer, dry over anhydrous sodium sulfate, and purify via Solid Phase Extraction (SPE) using a C18 cartridge. Confirm the +14 Da mass shift via direct infusion MS.

Phase 2: Sample Processing and LC-MS/MS Analysis

• Spiking: Aliquot 100 µL of the biological sample (e.g., plasma) into a microcentrifuge tube. Spike with 10 µL of the purified -d14 internal standard (working solution at 50 ng/mL).

• Extraction: Perform Liquid-Liquid Extraction (LLE) by adding 500 µL of ethyl acetate. Vortex for 2 minutes and centrifuge at 14,000 rpm for 5 minutes.

• Reconstitution: Transfer the organic supernatant to a clean vial, evaporate to dryness under a gentle stream of nitrogen, and reconstitute in 100 µL of Mobile Phase A (0.1% Formic Acid in Water).

• Quantification: Inject 5 µL onto a C18 UPLC column. Monitor the specific Multiple Reaction Monitoring (MRM) transitions for both the unlabelled analyte and the -d14 internal standard. Calculate the concentration using the peak area ratio (Analyte/IS) against a matrix-matched calibration curve.

Conclusion

For drug development professionals and analytical scientists, the integrity of pharmacokinetic data relies heavily on the accuracy of the LOQ. Relying on external calibration or generic internal standards leaves assays vulnerable to unpredictable matrix effects. By integrating o-Tolyl phosphorochloridate-d14 into the workflow—either as a direct derivatization agent or as a precursor for SIL internal standards—laboratories can achieve mathematically rigorous matrix-effect cancellation, pushing their practical LOD and LOQ to the absolute limits of their mass spectrometer's capabilities.

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